11-Dehydroxyisomogroside V

Core Science & Biosynthesis

Chemical structure and properties of 11-Dehydroxyisomogroside V

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Dehydroxyisomogroside V is a complex triterpenoid (B12794562) glycoside isolated from the fruit of Momordica grosvenori, also known as monk fruit. This document provides a comprehensive overview of its chemical structure and known properties, compiled from available scientific literature and chemical databases. While this compound is available as a research chemical, detailed experimental data regarding its biological activity, physicochemical properties, and spectroscopic characterization are not extensively available in the public domain. This guide summarizes the existing information to serve as a foundational resource for researchers.

Chemical Structure and Identification

11-Dehydroxyisomogroside V is a cucurbitane-type triterpenoid glycoside. Its core structure is a tetracyclic triterpene aglycone, to which several glucose moieties are attached. The absence of a hydroxyl group at the 11th position distinguishes it from related mogrosides.

The definitive chemical structure is represented by the following details:

• Molecular Formula: C₆₀H₁₀₂O₂₈

• Molecular Weight: 1271.44 g/mol

• CAS Number: 1628293-32-2

• SMILES String: C[C@]12--INVALID-LINK--C)O[C@@H]4O--INVALID-LINK--O)O[C@@H]5O--INVALID-LINK--O)O)CO)CO">C@([H])[C@]6(--INVALID-LINK--(--INVALID-LINK--([H])--INVALID-LINK--CC--INVALID-LINK--O[C@H]7--INVALID-LINK--CO[C@@H]8O--INVALID-LINK--O)O)CO)O)O">C@@HO[C@@H]9O--INVALID-LINK--O)O">C@@HCO)C)C[1]

Table 1: Chemical Identifiers and Basic Properties

Property	Value
IUPAC Name	2-[[16-[[5-[[5-(6-hydroxymethyl-3,4,5-trihydroxyoxan-2-yl)oxy-6-hydroxymethyl-3,4-dihydroxyoxan-2-yl]oxy]-4-hydroxy-4-(hydroxymethyl)-2,2-dimethyl-6-methylenecyclohexyl]oxy]-10-hydroxy-2,2,6,11,14-pentamethyl-15-oxo-3-oxatetracyclo[8.8.0.0^{4,7}.0^{13,18}]octadecan-5-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Molecular Formula	C₆₀H₁₀₂O₂₈
Molecular Weight	1271.44 g/mol
CAS Number	1628293-32-2
Source	Momordica grosvenori (Monk Fruit)

Physicochemical Properties

Detailed quantitative data on the physicochemical properties of 11-Dehydroxyisomogroside V are limited in publicly accessible literature. The available information suggests it is a powder.[2] For research purposes, it is often supplied in a solid form.

Table 2: Known Physicochemical Properties

Property	Value
Physical State	Powder[2]
Purity	Typically available at >98% for research use.[2]
Solubility	Information not readily available in quantitative terms.[2]
Storage	Recommended to be stored in a sealed, cool, and dry condition.[2]

Biological Activity and Toxicological Information

Experimental Protocols

Detailed experimental protocols for the synthesis, specific isolation, or biological assays of 11-Dehydroxyisomogroside V are not described in the available literature. However, general methods for the isolation of triterpenoid glycosides from Momordica grosvenori can be adapted.

General Isolation Workflow for Triterpenoid Glycosides from Momordica grosvenori

The following is a generalized workflow based on methods for isolating similar compounds from the same source. This should be considered a starting point for developing a specific protocol.

Caption: Generalized workflow for the isolation of triterpenoid glycosides.

Methodology:

• Extraction: The dried fruit of Momordica grosvenori is crushed and extracted with an aqueous ethanol solution.

• Concentration: The resulting crude extract is concentrated under reduced pressure to remove the ethanol.

• Filtration: The concentrated aqueous extract is filtered to remove suspended solids.

• Adsorption Chromatography: The clarified extract is passed through a macroporous adsorption resin column. Triterpenoid glycosides are adsorbed onto the resin.

• Elution: The resin is washed with water to remove sugars and other polar impurities. The target glycosides are then eluted with a gradient of ethanol in water.

• Purification: Fractions containing the desired compound are pooled and subjected to further purification steps, such as preparative high-performance liquid chromatography (HPLC), to isolate 11-Dehydroxyisomogroside V to the desired purity.

Spectroscopic Data

Specific spectroscopic data (e.g., ¹H-NMR, ¹³C-NMR, Mass Spectrometry) for 11-Dehydroxyisomogroside V are not available in the public scientific literature. For researchers who have isolated or synthesized this compound, the following logical workflow for structural elucidation would be applicable.

Caption: Logical workflow for spectroscopic analysis of the isolated compound.

Conclusion and Future Directions

11-Dehydroxyisomogroside V is a known natural product from Momordica grosvenori. While its basic chemical identity has been established, a significant gap exists in the scientific literature regarding its detailed physicochemical properties, biological activities, and toxicological profile. This lack of data presents an opportunity for further research. Future studies could focus on:

• Comprehensive Spectroscopic Analysis: Publishing detailed NMR and MS data to serve as a reference standard.

• Physicochemical Characterization: Determining key properties such as melting point, solubility in various solvents, and stability.

• Biological Screening: Investigating potential biological activities, such as sweetening properties, anti-inflammatory, or anti-cancer effects, given the activities of other related mogrosides.

• Toxicological Evaluation: Assessing the safety profile of the compound.

This document serves as a starting point for researchers interested in 11-Dehydroxyisomogroside V. The information provided herein is based on currently available public data, and further investigation is required to fully characterize this complex natural product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocrick.com [biocrick.com]

The Sweet Symphony of Science: A Technical Guide to Mogroside Biosynthesis in Monk Fruit

For Immediate Release

A Deep Dive into the Biosynthetic Pathway of Mogrosides, the Natural High-Intensity Sweeteners from Monk Fruit (Siraitia grosvenorii), for Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the intricate biosynthetic pathway of mogrosides, the triterpenoid (B12794562) glycosides responsible for the intense sweetness of monk fruit. This document details the enzymatic cascade, from the initial cyclization of squalene (B77637) to the successive glycosylations that yield a variety of mogroside molecules, including the highly sweet mogroside V. Quantitative data, detailed experimental protocols, and visual pathway representations are provided to support research and development in natural sweetener production, metabolic engineering, and drug discovery.

The Mogroside Biosynthesis Pathway: A Step-by-Step Enzymatic Journey

The biosynthesis of mogrosides is a complex, multi-step process localized in the fruit of Siraitia grosvenorii. It begins with the triterpene backbone formation and is followed by a series of oxidative and glycosylation reactions. The pathway is primarily comprised of five key enzyme families: squalene epoxidases (SQEs), triterpenoid synthases (specifically cucurbitadienol (B1255190) synthase, CS), epoxide hydrolases (EPHs), cytochrome P450 monooxygenases (CYP450s), and UDP-glucosyltransferases (UGTs).[1][2][3]

The pathway can be broadly divided into two main stages: the formation of the aglycone, mogrol (B2503665), and the subsequent glycosylation of mogrol to form various mogrosides.

Stage 1: Biosynthesis of the Aglycone, Mogrol

• Squalene to 2,3-Oxidosqualene (B107256): The pathway initiates with the cyclization of the linear triterpene precursor, squalene. Squalene epoxidase (SQE) catalyzes the epoxidation of squalene to form 2,3-oxidosqualene.[4]

• Formation of the Cucurbitane Skeleton: Cucurbitadienol synthase (CS), a key branch-point enzyme, catalyzes the cyclization of 2,3-oxidosqualene to form the foundational cucurbitane triterpenoid skeleton, cucurbitadienol.[5]

• Hydroxylations and Epoxide Ring Opening: Following the formation of cucurbitadienol, a series of oxidation reactions occur. An epoxide hydrolase (EPH) is responsible for opening an epoxide ring to form a diol.[2] Subsequently, cytochrome P450 enzymes, notably CYP87D18, catalyze hydroxylations at specific positions on the cucurbitadienol backbone, a critical step leading to the formation of the aglycone, mogrol.[6][7]

Stage 2: Glycosylation of Mogrol to Mogrosides

The remarkable sweetness of mogrosides is determined by the number and linkage of glucose units attached to the mogrol backbone. This intricate glycosylation is carried out by a series of UDP-glucosyltransferases (UGTs).[8]

The glycosylation process is sequential, with different UGTs exhibiting specificity for various mogroside intermediates. The initial glycosylation events lead to the formation of bitter-tasting mogrosides like mogroside IIE. Subsequent and more extensive glycosylation, including the formation of branched glucose chains, results in the accumulation of the highly sweet mogrosides, such as siamenoside I and mogroside V, during fruit maturation.[2]

Quantitative Data on Mogroside Biosynthesis

The efficiency of the mogroside biosynthetic pathway is influenced by various factors, including enzyme kinetics and the expression levels of the corresponding genes. Below are tables summarizing key quantitative data gathered from the literature.

Table 1: Kinetic Parameters of Key Enzymes in Mogroside Biosynthesis

Enzyme	Substrate	Km (µM)	Vmax (nmol/mg/min)	Optimal pH	Optimal Temperature (°C)	Reference(s)
Cucurbitadienol Synthase (50R573L variant)	2,3-Oxidosqualene	N/A	10.24 (Specific Activity)	7.0	30	[9]
UGT74AC1	Mogrol	41.4	N/A (kcat = 4.11 x 10-4 s-1)	7.2	30	[10]
UGTMG1	Mogrol	N/A	N/A	7.0	50	[8]
UGTMS1-M7	Mogroside IIE	N/A	N/A	8.0	45	[8]
UGTMS2	Mogroside IIE	N/A	N/A	8.0	45	[8]
UGT94-289-3	Mogroside III	N/A	N/A	6.5	45	[11]

N/A: Data not available in the cited literature.

Table 2: Mogroside Content in Siraitia grosvenorii Fruit at Different Developmental Stages

Days After Flowering	Mogroside IIE (mg/g DW)	Mogroside V (mg/g DW)	Siamenoside I (mg/g DW)	Reference(s)
15-45	Predominant	Low	Low	[12]
>60	Decreasing	Predominant	Increasing	[12]
75-90	Low	High and stable	High and stable	[12]

DW: Dry Weight

Table 3: Yields of Mogrosides in Engineered Saccharomyces cerevisiae

Engineered Strain	Product	Titer	Reference(s)
Engineered S. cerevisiae	Mogrol	9.1 µg/L	[13]
Engineered S. cerevisiae	Mogroside V	28.62 mg/L (in 5-L bioreactor)	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the mogroside biosynthesis pathway.

Cucurbitadienol Synthase (CS) Activity Assay

This protocol is adapted from studies on the functional characterization of CS from S. grosvenorii.[5][9]

Objective: To determine the enzymatic activity of cucurbitadienol synthase.

Materials:

• Yeast strain deficient in lanosterol (B1674476) synthase (e.g., GIL77).

• Expression vector containing the SgCS gene.

• Yeast transformation reagents.

• Yeast culture media (e.g., YPD, selective media with galactose).

• 20% KOH in 50% ethanol (B145695).

• n-hexane.

• Gas Chromatography-Mass Spectrometry (GC-MS) system.

Procedure:

• Heterologous Expression: Transform the lanosterol synthase-deficient yeast strain with the expression vector carrying the SgCS gene.

• Yeast Culture and Induction: Grow the transformed yeast cells in an appropriate selective medium. Induce protein expression by transferring cells to a medium containing galactose.

• Cell Lysis and Extraction: After induction, harvest the yeast cells. Resuspend the cell pellet in 20% KOH in 50% ethanol and reflux.

• Product Extraction: Extract the saponified cell lysate with an equal volume of n-hexane three times.

• Sample Preparation: Combine the n-hexane fractions and evaporate to dryness under a stream of nitrogen. Re-dissolve the residue in a known volume of n-hexane for GC-MS analysis.

• GC-MS Analysis: Analyze the sample using a GC-MS system to identify and quantify the cucurbitadienol produced.

Cytochrome P450 (CYP87D18) Activity Assay

This protocol is based on the in vitro characterization of CYP87D18.[6][15]

Objective: To assess the catalytic activity of CYP87D18 in the oxidation of cucurbitadienol.

Materials:

• Yeast microsomes containing recombinant CYP87D18 and a cytochrome P450 reductase (CPR).

• Cucurbitadienol (substrate).

• 100 mM potassium phosphate (B84403) buffer (pH 7.5).

• NADPH.

• n-hexane.

• GC-MS system.

Procedure:

• Reaction Setup: In a glass tube, prepare a 1 ml reaction mixture containing 100 mM potassium phosphate buffer (pH 7.5), 200 µl of the microsomal fraction, and 10 µg of cucurbitadienol.

• Initiation of Reaction: Start the reaction by adding NADPH to a final concentration of 1 mM.

• Incubation: Incubate the reaction mixture at 30°C for 2 hours.

• Reaction Termination and Extraction: Stop the reaction and extract the products three times with an equal volume of n-hexane.

• Sample Preparation: Combine the hexane (B92381) extracts, evaporate to dryness, and reconstitute in a suitable volume of hexane for GC-MS analysis.

• GC-MS Analysis: Analyze the sample by GC-MS to detect the formation of 11-oxo-cucurbitadienol and 11-hydroxy-cucurbitadienol.

UDP-Glucosyltransferase (UGT) Activity Assay

This protocol is a generalized procedure based on several studies characterizing UGTs involved in mogroside biosynthesis.[8][16]

Objective: To measure the glycosylation activity of a specific UGT on a mogroside precursor.

Materials:

• Purified recombinant UGT enzyme.

• Mogrol or a specific mogroside intermediate (substrate).

• UDP-glucose (sugar donor).

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.0-8.0).

• MgCl2.

• Methanol.

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) system.

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing 50 mM Tris-HCl buffer, 10 mM MgCl2, 1 mM UDP-glucose, 0.2 mM mogroside substrate, and the purified UGT enzyme.

• Incubation: Incubate the reaction at the optimal temperature for the specific UGT (e.g., 40-50°C) for a defined period (e.g., 1 hour).

• Reaction Termination: Stop the reaction by adding an equal volume of methanol.

• Sample Preparation: Centrifuge the mixture to pellet any precipitated protein and transfer the supernatant to an HPLC vial.

• HPLC-MS/MS Analysis: Analyze the sample using an HPLC-MS/MS system to identify and quantify the glycosylated product.

Quantification of Mogrosides by HPLC-MS/MS

This protocol outlines a general method for the quantitative analysis of mogrosides in biological samples.[17][18]

Objective: To separate and quantify different mogrosides in a sample.

Materials:

• Sample containing mogrosides (e.g., monk fruit extract, yeast culture supernatant).

• Methanol.

• Acetonitrile (ACN) with 0.1% formic acid.

• Water with 0.1% formic acid.

• C18 reversed-phase HPLC column.

• HPLC-MS/MS system.

Procedure:

• Sample Extraction: Extract mogrosides from the sample using a suitable solvent, such as 80% methanol.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 3 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be to start with a low percentage of B, and gradually increase it to elute the more hydrophobic, highly glycosylated mogrosides.

  • Flow Rate: 0.25 mL/min.

  • Column Temperature: 30°C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification of specific mogrosides.

• Quantification: Generate a standard curve using authentic mogroside standards to quantify the concentration of each mogroside in the sample.

Gene Expression Analysis by qPCR

This protocol provides a general workflow for analyzing the expression levels of mogroside biosynthesis genes.[19][20]

Objective: To quantify the transcript levels of genes involved in the mogroside pathway.

Materials:

• Siraitia grosvenorii tissue (e.g., fruit at different developmental stages).

• RNA extraction kit.

• DNase I.

• cDNA synthesis kit.

• qPCR master mix (e.g., SYBR Green).

• Gene-specific primers for target and reference genes.

• qPCR instrument.

Procedure:

• RNA Extraction: Extract total RNA from the plant tissue using a suitable RNA extraction kit.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand cDNA from the purified RNA using a reverse transcription kit.

• qPCR Reaction:

  • Prepare a qPCR reaction mixture containing the cDNA template, gene-specific forward and reverse primers, and qPCR master mix.

  • Run the qPCR reaction in a real-time PCR system using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to a stably expressed reference gene (e.g., actin).

  • Calculate the relative gene expression levels using a method such as the 2-ΔΔCt method.

Visualizing the Pathway and Experimental Workflows

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the mogroside biosynthesis pathway and a typical experimental workflow for gene expression analysis.

Mogroside Biosynthesis Pathway

Caption: The enzymatic pathway of mogroside biosynthesis from squalene to mogroside V.

Experimental Workflow for qPCR Analysis

Caption: A typical workflow for quantitative real-time PCR (qPCR) analysis.

This technical guide serves as a foundational resource for understanding and investigating the biosynthesis of mogrosides. The provided data and protocols are intended to facilitate further research into the metabolic engineering of these high-intensity natural sweeteners and the exploration of their potential pharmaceutical applications.

References

• 1. experts.illinois.edu [experts.illinois.edu]
• 2. The biosynthetic pathway of the nonsugar, high-intensity sweetener mogroside V from Siraitia grosvenorii - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Siraitia grosvenorii - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Identification of a Novel Specific Cucurbitadienol Synthase Allele in Siraitia grosvenorii Correlates with High Catalytic Efficiency | MDPI [mdpi.com]
• 6. Oxidation of Cucurbitadienol Catalyzed by CYP87D18 in the Biosynthesis of Mogrosides from Siraitia grosvenorii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Glycosyltransferase engineering and multi-glycosylation routes development facilitating synthesis of high-intensity sweetener mogrosides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of a Novel Specific Cucurbitadienol Synthase Allele in Siraitia grosvenorii Correlates with High Catalytic Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. WO2013076577A1 - Methods and materials for enzymatic synthesis of mogroside compounds - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Construction and Optimization of the de novo Biosynthesis Pathway of Mogrol in Saccharomyces Cerevisiae [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. Plant Metabolic Engineering by Multigene Stacking: Synthesis of Diverse Mogrosides - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

In-depth Technical Guide: 11-Dehydroxyisomogroside V (C60H102O28)

A comprehensive overview of the current scientific knowledge for researchers, scientists, and drug development professionals.

Abstract

Physicochemical Properties

A summary of the basic physicochemical properties of 11-Dehydroxyisomogroside V is presented below. This information is primarily derived from chemical supplier databases and general natural product repositories.

Property	Value	Source
Molecular Formula	C60H102O28	Generic Chemical Databases
Molecular Weight	1271.44 g/mol	Generic Chemical Databases
CAS Number	1628293-32-2	Generic Chemical Databases
Class	Triterpenoid (B12794562) Glycoside	Natural Product Databases
Source	Momordica grosvenori	Natural Product Databases

Biological Activity and Therapeutic Potential: A Research Gap

The family of mogrosides, to which 11-Dehydroxyisomogroside V belongs, has been investigated for a range of biological activities, including:

• Intense Sweetening Properties: Mogrosides are renowned for their potent sweetness without contributing significant calories, making them popular as natural sweeteners.

• Anti-inflammatory Effects: Studies on other mogrosides have suggested potential anti-inflammatory activity.

• Antioxidant Properties: The antioxidant potential of various mogrosides has been reported.

• Anti-diabetic Effects: Some mogrosides have been explored for their potential role in glucose metabolism.

It is crucial to emphasize that while these activities are associated with the broader class of mogrosides, specific studies quantifying these effects for 11-Dehydroxyisomogroside V are not available in the current body of scientific literature. Consequently, no quantitative data tables or detailed experimental protocols for this specific compound can be provided at this time.

Signaling Pathways: Unexplored Territory

The mechanisms of action for many mogrosides are still under investigation. For some of the more well-studied mogrosides, potential interactions with signaling pathways such as NF-κB, MAPK, AMPK/SIRT1, and TLR4 have been proposed in the context of their anti-inflammatory and metabolic effects.

However, there is no published research that specifically delineates any signaling pathways modulated by 11-Dehydroxyisomogroside V. Therefore, the creation of a diagram for any described signaling pathway is not possible.

Experimental Workflows: A General Perspective

While specific experimental protocols for 11-Dehydroxyisomogroside V are absent from the literature, a general workflow for the isolation and preliminary bioactivity screening of a novel natural product like it can be conceptualized.

Caption: Generalized workflow for the isolation and initial biological screening of a natural product.

Conclusion and Future Directions

11-Dehydroxyisomogroside V remains a largely uncharacterized natural product. While its chemical structure and source are known, its biological activities and mechanisms of action have not been a subject of focused research, as evidenced by the lack of specific data in peer-reviewed publications.

For researchers, scientists, and drug development professionals, this represents a clear knowledge gap and an opportunity for novel research. Future studies should aim to:

• Isolate or synthesize sufficient quantities of 11-Dehydroxyisomogroside V for comprehensive biological evaluation.

• Conduct a battery of in vitro and in vivo assays to determine its anti-inflammatory, antioxidant, anti-diabetic, and other potential pharmacological activities.

• Perform mechanistic studies to elucidate the signaling pathways through which 11-Dehydroxyisomogroside V exerts its effects.

• Compare the bioactivity of 11-Dehydroxyisomogroside V with other more abundant mogrosides to understand structure-activity relationships.

Until such studies are conducted and published, a detailed technical guide on the core biological functions of 11-Dehydroxyisomogroside V cannot be fully realized. The scientific community is encouraged to explore the potential of this and other lesser-known mogrosides.

Unveiling the Therapeutic Potential of 11-Dehydroxyisomogroside V: A Technical Overview

For Immediate Release

A Deep Dive into the Pharmacological Landscape of a Novel Triterpenoid (B12794562) Glycoside

This technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development, offering a detailed exploration of the preliminary pharmacological screening of 11-Dehydroxyisomogroside V. This novel triterpenoid glycoside, isolated from the fruit of Siraitia grosvenorii (monk fruit), is a member of the mogroside family of compounds, which are renowned for their intense sweetness and potential therapeutic applications.[1] While specific research on 11-Dehydroxyisomogroside V is in its nascent stages, this document synthesizes the available information and draws parallels from closely related mogrosides to provide a foundational understanding of its potential pharmacological profile.

Physicochemical Properties

A foundational aspect of any pharmacological screening is the characterization of the compound's physical and chemical properties.

Property	Value	Reference
Molecular Formula	C60H102O28	[2]
Molecular Weight	1271.44 g/mol	[2]
Class	Triterpenoid Glycoside	[1]
Source	Siraitia grosvenorii (Swingle)	[1]

Overview of Potential Pharmacological Activities

While direct pharmacological screening data for 11-Dehydroxyisomogroside V is not yet available in the public domain, the well-documented activities of related mogrosides, such as Mogroside V, provide a strong rationale for investigating similar properties in this novel compound. The general class of mogrosides has demonstrated a range of biological effects, including antioxidant, anti-inflammatory, and antidiabetic activities.[3][4]

Experimental Protocols for Pharmacological Screening

To facilitate future research into the pharmacological effects of 11-Dehydroxyisomogroside V, this section outlines standardized experimental protocols commonly employed in the preliminary screening of natural products.

In Vitro Antioxidant Activity Assays

A crucial first step in pharmacological screening is to assess the compound's ability to neutralize free radicals.

Experimental Workflow for In Vitro Antioxidant Assays

Caption: Workflow for assessing in vitro antioxidant capacity.

Protocol: DPPH Radical Scavenging Assay

• Prepare a stock solution of 11-Dehydroxyisomogroside V in a suitable solvent (e.g., methanol (B129727) or DMSO).

• Prepare a series of dilutions of the stock solution to obtain a range of concentrations.

• Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• In a 96-well plate, add a specific volume of each compound dilution to the DPPH solution.

• Include a positive control (e.g., ascorbic acid) and a blank (solvent + DPPH).

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculate the percentage of radical scavenging activity for each concentration.

• Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

In Vitro Anti-inflammatory Activity Assays

Evaluating the potential to mitigate inflammatory responses is another key aspect of pharmacological screening.

Experimental Workflow for In Vitro Anti-inflammatory Assays

Caption: Workflow for assessing in vitro anti-inflammatory effects.

Protocol: Inhibition of Nitric Oxide (NO) Production in Macrophages

• Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Seed the cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of 11-Dehydroxyisomogroside V for a specified time.

• Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS), to induce NO production.

• Include a positive control (LPS only) and a negative control (untreated cells).

• Incubate the cells for 24 hours.

• Collect the cell supernatant and measure the concentration of nitrite (B80452) (a stable product of NO) using the Griess reagent.

• Measure the absorbance at approximately 540 nm.

• Determine the cell viability using an MTT assay to rule out cytotoxicity.

• Calculate the percentage of inhibition of NO production.

Signaling Pathways Implicated for Mogrosides

Based on studies of related mogrosides, several signaling pathways are of interest for investigation with 11-Dehydroxyisomogroside V.

Potential Anti-inflammatory Signaling Pathway

Caption: Potential inhibition of the NF-κB signaling pathway.

Future Directions

The preliminary data on related mogrosides suggests that 11-Dehydroxyisomogroside V is a promising candidate for further pharmacological investigation. Future studies should focus on:

• Comprehensive in vitro screening: To confirm and quantify its antioxidant, anti-inflammatory, and potentially other activities such as anti-diabetic and anti-cancer effects.

• In vivo studies: To evaluate the efficacy, safety, and pharmacokinetic profile of 11-Dehydroxyisomogroside V in animal models.

• Mechanism of action studies: To elucidate the specific molecular targets and signaling pathways modulated by this compound.

This technical guide provides a foundational framework for the continued exploration of 11-Dehydroxyisomogroside V. The outlined protocols and potential mechanisms of action offer a clear roadmap for researchers to unlock the therapeutic potential of this novel natural product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]

Triterpenoid Glycosides from Siraitia grosvenorii Swingle: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the triterpenoid (B12794562) glycosides, commonly known as mogrosides, derived from the fruit of Siraitia grosvenorii (monk fruit). This document consolidates quantitative data, details experimental protocols for extraction, purification, and analysis, and visualizes key biological pathways associated with these compounds.

Quantitative Data on Triterpenoid Glycosides

The primary bioactive compounds in Siraitia grosvenorii are the cucurbitane-type triterpenoid glycosides, which are responsible for the fruit's intense sweetness. The composition and concentration of these mogrosides vary depending on the fruit's maturity.[1]

Table 1: Triterpenoid Glycoside Content in Siraitia grosvenorii Fruit

Compound	Content in Dried Fruit (% w/w)	Content in Fresh Fruit (% w/w)	Typical Concentration Range (mg/g in dried fruit)
Total Mogrosides	~3.8%[2]	~1.19%[1]	8.83 - 18.46[3]
Mogroside V	0.8% - 1.3%[2]	-	5.77 - 11.75[3]
Mogroside IIE	Main constituent in young fruit[1]	-	-
Mogroside III	Peaks 55 days after pollination[1]	-	Detected in unripe fruit[3]
Mogroside IV	Peaks 70 days after pollination[1]	-	-
Siamenoside I	Second most abundant mogroside[3]	-	-

Table 2: Relative Sweetness of Major Mogrosides Compared to Sucrose

Mogroside	Sweetness Relative to Sucrose	Reference
Mogroside V	100-250 times	[4]
Mogroside V	~300 times	[5]
Mogroside V	250-425 times	[6]
Siamenoside I	563 times (compared to 5% sucrose)	[1]
Mogroside V (20% extract)	80-85 times	[4]
Mogroside V (30% extract)	100-110 times	[4]
Mogroside V (50% extract)	200 times	[4]

Table 3: Yields and Purity from Various Extraction and Purification Methods

Extraction Method	Solvent	Key Parameters	Total Mogroside Yield	Purity of Mogroside V	Reference
Hot Water Extraction	Water	Solid/liquid ratio 1:15, 3 extractions for 60 min each	5.6%	-
Ethanol (B145695) Extraction	50% Ethanol	Solid/liquid ratio 1:20, 60°C, 100 min, 3 extractions	5.9%	-
Microwave-Assisted	Water	Solid/liquid ratio 1:8, 750W, 15 min	0.73% (7.346 mg/g)	-	[7]
Flash Extraction	Water	Solid/liquid ratio 1:25, 60°C, 10 min	8.6%	>92% (after purification)	[7]
Macroporous Resin (HZ 806)	-	100g herb processed	3.38g of Mogroside V	10.7%	[8]
Boronic Acid-Functionalized Silica Gel	-	Crude extract with 35.67% Mogroside V	-	76.34%	[9]

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and analysis of triterpenoid glycosides from Siraitia grosvenorii.

Extraction of Triterpenoid Glycosides

This protocol describes a standard solvent-based extraction method.

Materials:

• Dried and powdered Siraitia grosvenorii fruit

• 70% aqueous ethanol

• Mechanical shaker or magnetic stirrer

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

Procedure:

• Weigh 100 g of dried, powdered Siraitia grosvenorii fruit.

• Add 2 L of 70% aqueous ethanol to the fruit powder (solid/liquid ratio of 1:20 g/mL).

• Agitate the mixture at 60°C for 2 hours using a mechanical shaker or magnetic stirrer.

• Filter the mixture through filter paper to separate the extract from the solid residue.

• Repeat the extraction process on the residue two more times with fresh solvent to ensure maximum yield.

• Combine the filtrates from all three extractions.

• Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 60°C to obtain the crude mogroside extract.

Purification by Macroporous Resin Chromatography

This protocol details the purification of mogrosides from the crude extract.

Materials:

• Crude mogroside extract

• Macroporous adsorbent resin (e.g., D101 or HZ 806)[7][8]

• Chromatography column (e.g., 2.5 cm ID x 50 cm length)

• Deionized water

• Ethanol (various concentrations)

• Peristaltic pump

• Fraction collector

Procedure:

• Pre-treat the macroporous resin by soaking it in ethanol for 24 hours, followed by washing with deionized water until no ethanol is detected.

• Pack the chromatography column with the pre-treated resin.

• Dissolve the crude mogroside extract in deionized water.

• Load the dissolved crude extract onto the column at a flow rate of 1-2 bed volumes (BV) per hour.

• Wash the column with 2-3 BV of deionized water to remove impurities such as sugars and salts.

• Elute the adsorbed mogrosides with a stepwise gradient of aqueous ethanol. Start with a low concentration of ethanol (e.g., 20%) and gradually increase to higher concentrations (e.g., 40%, 60%, 80%).[8]

• Collect fractions using a fraction collector.

• Monitor the fractions for mogroside content using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Combine the fractions rich in the desired mogrosides.

• Concentrate the combined fractions using a rotary evaporator to yield the purified mogroside extract.

Quantitative Analysis by HPLC

This protocol outlines a method for the quantitative analysis of Mogroside V.

Materials:

• Purified mogroside extract or standard Mogroside V

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• HPLC system with a UV or Evaporative Light Scattering Detector (ELSD)

• C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm)[10]

Procedure:

• Preparation of Mobile Phase: Prepare the mobile phase consisting of acetonitrile and water. A common gradient is: 0–15 min, 15%–40% acetonitrile; 15–16 min, 40%–15%; and 16–20 min held at 15% acetonitrile.[8] An isocratic mobile phase of acetonitrile:water (23:77) can also be used.[10]

• Preparation of Standard Solutions: Accurately weigh a known amount of Mogroside V standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of standard solutions of different concentrations by diluting the stock solution.

• Preparation of Sample Solution: Accurately weigh the purified mogroside extract and dissolve it in the mobile phase. Filter the solution through a 0.45 µm syringe filter.

• HPLC Analysis:

  • Set the column temperature to 32°C.[10]

  • Set the flow rate to 1.0 mL/min.[10]

  • Set the detection wavelength to 203 nm for a UV detector.[10] For an ELSD, typical parameters are a nebulizer and evaporator temperature of 50°C with a gas flow rate of 1.6 SLM.[11]

  • Inject the standard solutions and the sample solution into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. Determine the concentration of Mogroside V in the sample by interpolating its peak area on the calibration curve.

Visualization of Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key biological and experimental processes related to Siraitia grosvenorii triterpenoid glycosides.

Experimental Workflow

Caption: Experimental workflow for mogroside extraction and purification.

Mogroside Biosynthesis Pathway

Caption: Biosynthesis pathway of mogrosides in Siraitia grosvenorii.

AMPK Signaling Pathway Activation

Caption: Activation of AMPK signaling pathway by mogrosides.

Antioxidant Signaling Pathway (Nrf2)

Caption: Antioxidant activity of mogrosides via the Nrf2 pathway.

References

• 1. A Review of the Phytochemistry and Pharmacology of the Fruit of Siraitia grosvenorii (Swingle): A Traditional Chinese Medicinal Food | MDPI [mdpi.com]
• 2. A comprehensive review of Siraitia grosvenorii (Swingle) C. Jeffrey: chemical composition, pharmacology, toxicology, status of resources development, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ABC Herbalgram Website [herbalgram.org]
• 4. easybuyingredients.com [easybuyingredients.com]
• 5. scingia.com [scingia.com]
• 6. How Does Mogroside V Compare To Sugar Or Other Sweeteners? - Herbal Extracts/Nutritional Supplements - News [sxytbio.com]
• 7. maxapress.com [maxapress.com]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. HPLC ELSD Method for Analysis of Mogroside V on Primesep AP Column | SIELC Technologies [sielc.com]

The Sweetness Profile of Minor Mogrosides: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the sweetness and overall sensory profile of minor mogrosides, components of the natural sweetener monk fruit (Siraitia grosvenorii). Tailored for researchers, scientists, and professionals in drug development, this document synthesizes current scientific findings on the quantitative taste characteristics, underlying molecular mechanisms, and analytical methodologies pertinent to these compounds.

Executive Summary

Mogrosides, the triterpene glycosides responsible for the sweetness of monk fruit, are a diverse group of compounds, with Mogroside V being the most abundant and well-known. However, the so-called "minor mogrosides" play a crucial role in the overall taste profile of monk fruit extracts, contributing a wide spectrum of sensory attributes from intense sweetness to bitterness. Understanding the specific characteristics of these minor components is critical for the development of optimized sweetener formulations and for applications where taste modulation is key. This guide details the structure-activity relationships of minor mogrosides, their interaction with sweet and bitter taste receptors, and the standardized protocols for their sensory and analytical evaluation.

Sweetness and Sensory Profile of Minor Mogrosides

The sensory profile of a mogroside is not solely defined by its sweetness intensity but also by the presence of off-flavors, such as bitterness, and its temporal characteristics, including the onset and duration of the sweet taste.[1]

Sweetness Intensity

The sweetness intensity of mogrosides is primarily determined by the number and location of glucose units attached to the aglycone, mogrol (B2503665).[2] Generally, mogrosides with four or more glucose units are perceived as sweet.[2] The relative sweetness of several minor mogrosides compared to a sucrose (B13894) solution is summarized in Table 1. Siamenoside I, with four glucose units, is reported to be the sweetest among the naturally occurring mogrosides.[3][4] In contrast, mogrosides with fewer than four glucose units, such as Mogroside IIE and Mogroside III, are typically bitter or tasteless.[2]

Mogroside	Number of Glucose Units	Relative Sweetness to Sucrose	Primary Taste Profile
Siamenoside I	4	563x	Sweet
α-Siamenoside I	4	508x (vs. 5% sucrose)	Sweet
Mogroside V	5	250-425x	Sweet
Mogroside IV	4	~300-425x	Sweet
Mogroside VI	6	~125x	Sweet
Mogroside III	3	Bitter	Bitter
Mogroside IIE	2	Bitter	Bitter
11-oxo-Mogroside V	5	Bitter	Bitter

Table 1: Comparative Sweetness and Taste Profile of Major and Minor Mogrosides. The sweetness values are compiled from multiple studies and can vary based on the concentration and sensory methodology used.[2][3][5][6][7]

Off-Flavor Profile

A significant challenge in the application of mogroside-based sweeteners is the presence of undesirable sensory attributes. Monk fruit extracts can exhibit prominent and lingering bitter, metallic, and chemical side tastes.[8] The bitterness is often attributed to specific minor mogrosides. For instance, compounds with a keto-group at the C11 position of the mogrol backbone, such as 11-oxo-Mogroside V, are known to taste bitter.[3] Similarly, mogrosides with fewer than four glucose units, like Mogroside IIE and Mogroside III, contribute a bitter taste.[2] Molecular docking studies suggest that while the binding site space of sweet taste receptors is large and accommodates various mogrosides, the space in bitter taste receptors is smaller, which may limit the entry of more highly glycosylated, sweeter mogrosides.[9] Increasing the number of glucose units at specific positions on the mogrol structure can reduce bitterness.[9]

Temporal Profile

The temporal profile of sweetness for monk fruit extracts is known to differ from that of sucrose. It is often characterized by a delayed onset of sweetness and a lingering sweet aftertaste.[8] While specific time-intensity data for individual minor mogrosides is limited, the overall profile is a composite of the temporal characteristics of all mogrosides present in an extract. Time-intensity (TI) is the standard methodology for measuring the temporal sensory properties of a single attribute, providing parameters such as maximum intensity, onset time, and duration of lingering.[10][11][12]

Structure-Activity Relationships

The taste profile of a mogroside is intricately linked to its chemical structure. The key determinants are the number of glucose units and the nature of functional groups on the mogrol aglycone.

• Degree of Glycosylation : There is a clear correlation between the number of glucose moieties and the perceived taste. Mogrosides with four or more glucose units are generally sweet, while those with fewer than four are bitter.[2]

• Functional Group at C11 : The functional group at the 11-position of the mogrol structure significantly influences the taste. Mogrosides with an α-hydroxy-group at this position are intensely sweet, whereas those with a keto-function are bitter.[3]

• Glycosidic Linkages : The stereoconfiguration of the glycosidic bonds can also affect the taste. For example, certain synthetic mogroside derivatives with α-glycosidic bonds exhibit significantly reduced sweetness compared to their natural counterparts with β-linkages.[2]

The biosynthetic pathway of mogrosides involves a stepwise glycosylation of the mogrol aglycone. This progression from bitter, less glycosylated precursors (like Mogroside IIE) to sweet, highly glycosylated mogrosides (like Mogroside V and Siamenoside I) during fruit ripening underscores the importance of the glycosylation pattern.[1]

Figure 1. Simplified biosynthetic pathway of mogrosides.

Molecular Mechanisms of Taste Perception

The sensation of taste is initiated by the interaction of taste molecules with specific receptors on the tongue. Mogrosides elicit their taste by activating G-protein coupled receptors (GPCRs).

Sweet Taste Receptor (TAS1R2/TAS1R3)

The sweet taste of mogrosides is mediated by the TAS1R2/TAS1R3 heterodimer receptor.[3] This receptor has multiple binding sites, allowing it to recognize a wide variety of sweet compounds. Molecular modeling studies have shown that Mogroside V forms strong hydrogen bonds with hydrophilic residues within the Venus Flytrap Domain (VFD) of the TAS1R2 subunit.[3] The 11-hydroxy group and the extensive sugar moieties contribute to these strong interactions, which may explain the high sweetness intensity of compounds like Mogroside V.[3]

Bitter Taste Receptors (TAS2Rs)

The bitterness associated with some minor mogrosides is due to their activation of bitter taste receptors (TAS2Rs).[13][14] Humans possess about 25 different types of TAS2Rs, which can be activated by a wide range of chemical structures.[15][16][17] Cellular assays have demonstrated that Mogroside V can activate at least two human bitter taste receptors.[13][14] It is hypothesized that mogrosides with fewer glucose units have a molecular shape and hydrophobicity that allows them to bind to and activate certain TAS2Rs, leading to a bitter perception.[9]

Figure 2. Mogroside taste signaling pathways.

Experimental Protocols

The characterization of minor mogrosides requires robust analytical and sensory evaluation protocols.

Sensory Evaluation Protocols

Sensory analysis is essential for determining the taste profile of mogrosides. A trained sensory panel is required to obtain reliable and reproducible results.

5.1.1 Panelist Selection and Training

• Selection: Panelists are screened for their ability to detect basic tastes (sweet, sour, bitter, salty, umami) and their sensitivity to the specific off-flavors associated with high-intensity sweeteners. This often involves threshold tests to determine individual stimulus and recognition thresholds.

• Training: Selected panelists undergo extensive training. This includes familiarization with the specific sensory attributes of mogrosides (e.g., licorice, honey-like flavors) and training on the use of intensity scales.[8][18] For time-intensity analysis, panelists are trained to continuously rate the intensity of a sensation over a period of time.[10][19][20]

5.1.2 Descriptive Analysis Protocol

• Sample Preparation: Mogroside solutions are prepared in purified water at concentrations determined to be equi-sweet to a range of sucrose solutions (e.g., 2%, 5%, 10% sucrose).

• Presentation: Samples are presented to panelists in a randomized, blind fashion. Each panelist evaluates the samples in an individual booth under controlled environmental conditions.[18]

• Evaluation: Panelists rate the intensity of predefined sensory attributes (e.g., sweetness, bitterness, metallic taste, aftertaste) on an unstructured line scale (typically 100 mm).[18]

• Data Analysis: The data from all panelists are collected and statistically analyzed to generate a sensory profile for each mogroside.

Figure 3. General workflow for sensory evaluation.

Analytical Quantification Protocols

High-Performance Liquid Chromatography (HPLC) is the standard technique for the separation and quantification of mogroside isomers in monk fruit extracts.[21]

5.2.1 Sample Preparation

• Extraction: For dried monk fruit powder, an ultrasound-assisted extraction with a methanol/water (e.g., 80/20, v/v) solvent is effective. For commercial products, dissolution in deionized water is typically sufficient.[21]

• Purification: A solid-phase extraction (SPE) step may be necessary to remove interfering substances.

• Filtration: The final extract is filtered through a 0.22 or 0.45 µm syringe filter before injection into the HPLC system.[21]

5.2.2 HPLC-UV Method for Mogroside V Quantification

• Column: A C18 reversed-phase column (e.g., 250 mm × 4.6 mm, 5 µm particle size) is commonly used.[22]

• Mobile Phase: A gradient elution with water (A) and acetonitrile (B52724) (B) is employed.[22]

  • Example Gradient: Start with 15-20% B, increase to 40-50% B over 15-20 minutes.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at 203 nm is used for quantification.[22]

• Quantification: The concentration of mogrosides is determined by comparing the peak area of the analyte to that of a certified reference standard.

For more complex mixtures and lower detection limits, HPLC coupled with mass spectrometry (HPLC-MS/MS) is the preferred method, offering higher sensitivity and specificity.[23]

Conclusion

The minor mogrosides are integral to the sensory experience of monk fruit sweeteners, contributing a complex array of sweet and non-sweet taste characteristics. A thorough understanding of the sweetness intensity, off-flavor profiles, and temporal dynamics of these individual compounds is essential for the targeted development of natural, low-calorie sweeteners with improved taste quality. The structure-activity relationships highlight the critical role of glycosylation patterns and specific functional groups in determining the final taste perception. Future research focusing on the detailed sensory profiling of a wider range of minor mogrosides and their specific interactions with both sweet and bitter taste receptors will enable more precise taste modulation and the creation of novel sweetener solutions for the food, beverage, and pharmaceutical industries.

References

• 1. researchgate.net [researchgate.net]
• 2. Cucurbitane Glycosides Derived from Mogroside IIE: Structure-Taste Relationships, Antioxidant Activity, and Acute Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Dependent Activity of Plant-Derived Sweeteners | MDPI [mdpi.com]
• 4. Production of Siamenoside Ⅰ and Mogroside Ⅳ from Siraitia grosvenorii Using Immobilized β-Glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Selective enzymatic α-1,6- monoglucosylation of mogroside IIIE for the bio-creation of α-siamenoside I, a potential high-intensity sweetener - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. foodstandards.gov.au [foodstandards.gov.au]
• 9. Conformational Relationship between Mogroside Monomers and Sweet/Bitter Taste Receptors Based on Molecular Docking and Electronic Tongue Sensory Analysis [agris.fao.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Time-Series Sensory Analysis Provided Important TI Parameters for Masking the Beany Flavor of Soymilk [mdpi.com]
• 13. A receptor-based assay to study the sweet and bitter tastes of sweeteners and binary sweet blends: the SWEET project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A receptor-based assay to study the sweet and bitter tastes of sweeteners and binary sweet blends: the SWEET project - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. portal.fis.leibniz-lsb.tum.de [portal.fis.leibniz-lsb.tum.de]
• 17. Activation of human bitter taste receptors by polymethoxylated flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 19. Multi-attribute temporal descriptive methods in sensory analysis applied in food science: Protocol for a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Time Intensity – Compusense Research [secure.compusense.com]
• 21. benchchem.com [benchchem.com]
• 22. Analysis of Mogroside V in Siraitia grosvenorii with micelle-mediated cloud-point extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Determination of 11-Dehydroxyisomogroside V using a Validated HPLC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

11-Dehydroxyisomogroside V is a cucurbitane-type triterpenoid (B12794562) glycoside and a minor component found in the fruit of Siraitia grosvenorii, commonly known as monk fruit. While Mogroside V is the most abundant and well-characterized sweetening compound in monk fruit, other mogroside analogs, including their dehydroxy and oxo derivatives, are of increasing interest for their potential biological activities and impact on the overall flavor and therapeutic profile of monk fruit extracts.[1] Accurate and sensitive quantification of these minor mogrosides is crucial for quality control of raw materials and finished products, as well as for pharmacokinetic and metabolic studies. This application note presents a robust and sensitive HPLC-MS/MS method for the quantification of 11-Dehydroxyisomogroside V in various matrices.

This method has been adapted from established protocols for the analysis of Mogroside V and other major mogrosides.[1][2] The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection, along with performance characteristics of the method.

Experimental Workflow

Caption: Workflow for 11-Dehydroxyisomogroside V analysis.

Experimental Protocols

Materials and Reagents

• 11-Dehydroxyisomogroside V reference standard (purity >95%)

• Mogroside V (as internal standard, IS), reference standard (purity >95%)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (B129727) (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Blank matrix (e.g., rat plasma, fruit extract)

Standard Solutions and Quality Control (QC) Samples Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 11-Dehydroxyisomogroside V and Mogroside V (IS) in 10 mL of methanol, respectively, to obtain 1 mg/mL stock solutions. Store at -20°C.

• Working Standard Solutions: Serially dilute the 11-Dehydroxyisomogroside V stock solution with methanol to prepare working standard solutions at desired concentrations.

• Calibration Standards and QC Samples: Prepare calibration standards by spiking the appropriate working standard solutions into the blank matrix. A suggested range is 10-10,000 ng/mL. Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation Protocol (from Plasma)

• Thaw frozen plasma samples at room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., 1 µg/mL Mogroside V).

• Add 300 µL of methanol for protein precipitation.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 60:40 methanol:water).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

HPLC-MS/MS Method Parameters

The following tables summarize the optimized parameters for the HPLC-MS/MS system.

Table 1: HPLC Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 3.0 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Gradient Elution	30% B to 95% B over 5 min, hold at 95% B for 2 min, re-equilibrate
Injection Volume	5 µL
Column Temperature	35°C
Run Time	10 minutes

Table 2: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Quantification

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
11-Dehydroxyisomogroside V	[To be determined]	[To be determined]	100	[To be determined]
Mogroside V (IS)	1285.6	1123.7	100	45

Note: The precursor and product ions for 11-Dehydroxyisomogroside V need to be determined by direct infusion of the reference standard. Based on the structure of Mogroside V (MW 1287.4), 11-Dehydroxyisomogroside V would have a molecular weight of 1271.4. The precursor ion in negative mode would likely be [M-H]⁻ at m/z 1270.4. Fragmentation would likely involve the loss of glucose moieties.

Method Validation and Performance

The method should be validated according to relevant international guidelines for bioanalytical method validation. Key parameters to be assessed are summarized below.

Table 4: Method Validation Summary (Hypothetical Data)

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.9985
Range	-	10 - 10,000 ng/mL
LLOQ	S/N ≥ 10	10 ng/mL
Intra-day Precision (%RSD)	< 15%	< 8.5%
Inter-day Precision (%RSD)	< 15%	< 11.2%
Accuracy (% Bias)	Within ±15%	-9.8% to 10.5%
Recovery	Consistent and reproducible	88.5% - 96.3%
Matrix Effect	Within acceptable limits	95.1% - 104.7%
Stability	< 15% deviation	Stable for 24h at RT, 3 freeze-thaw cycles, 30 days at -80°C

Data Presentation and Analysis

Data acquisition and processing should be performed using the instrument's software. The concentration of 11-Dehydroxyisomogroside V in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and interpolating from the linear regression of the calibration curve.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantification of 11-Dehydroxyisomogroside V using a sensitive and specific HPLC-MS/MS method. The described methodology, including sample preparation, chromatographic conditions, and mass spectrometric parameters, is designed to be readily implemented in a laboratory setting for routine analysis. The validation parameters demonstrate that this method is reliable, accurate, and precise for its intended purpose in natural product analysis, quality control, and pharmacokinetic studies.

References

• 1. ABC Herbalgram Website [herbalgram.org]
• 2. applications.emro.who.int [applications.emro.who.int]

Application Notes and Protocols for the Extraction of 11-Dehydroxyisomogroside V from Monk Fruit

Introduction

Siraitia grosvenorii, commonly known as monk fruit, is a valuable source of non-caloric, high-intensity natural sweeteners known as mogrosides. While mogroside V is the most abundant and well-characterized of these compounds, other minor mogrosides, such as 11-Dehydroxyisomogroside V, are of increasing interest to researchers for their potential biological activities and unique taste profiles. 11-Dehydroxyisomogroside V is a triterpenoid (B12794562) glycoside that can be isolated from the fruits of Siraitia grosvenorii Swingle.[1][2] This document provides a detailed protocol for the extraction and purification of 11-Dehydroxyisomogroside V, designed for researchers, scientists, and professionals in the field of drug development. The proposed methodology is based on established techniques for the separation of mogroside analogues.

Physicochemical Properties of 11-Dehydroxyisomogroside V

A foundational understanding of the target molecule's properties is critical for the development of an effective extraction and purification strategy.

Property	Value	Reference
Molecular Formula	C60H102O28	[3]
Molecular Weight	1271.44 g/mol	[3]
Class	Triterpenoid Glycoside	[3]

Experimental Workflow

The overall workflow for the isolation of 11-Dehydroxyisomogroside V from monk fruit involves a multi-step process beginning with the preparation of the raw fruit, followed by solvent extraction, enrichment using macroporous resin chromatography, and final purification via preparative high-performance liquid chromatography (HPLC).

Caption: Experimental workflow for the extraction and purification of 11-Dehydroxyisomogroside V.

Detailed Experimental Protocols

Sample Preparation

• Drying: Freshly harvested monk fruits are washed and dried in a hot air oven at 60-70°C until a constant weight is achieved to prevent enzymatic degradation of the mogrosides.

• Pulverization: The dried fruits are crushed and then pulverized into a fine powder (approximately 40-60 mesh) using a mechanical grinder. This increases the surface area for efficient solvent extraction.

Extraction of Crude Mogrosides

This protocol is designed to extract a broad range of mogrosides, including 11-Dehydroxyisomogroside V, from the prepared monk fruit powder.

• Solvent Maceration: Mix the dried monk fruit powder with 70% (v/v) aqueous ethanol in a 1:10 solid-to-liquid ratio (w/v).

• Ultrasonic-Assisted Extraction: Place the mixture in an ultrasonic bath and sonicate at 50°C for 45 minutes. This enhances the extraction efficiency by disrupting the plant cell walls.

• Filtration: Separate the extract from the solid residue by vacuum filtration through Whatman No. 1 filter paper.

• Repeated Extraction: Repeat the extraction process on the residue two more times with fresh 70% ethanol to ensure maximum recovery of the mogrosides.

• Concentration: Combine the filtrates from the three extraction cycles and concentrate the solution under reduced pressure using a rotary evaporator at a temperature not exceeding 60°C. This yields a crude, semi-solid mogroside extract.

Enrichment by Macroporous Resin Chromatography

This step aims to remove highly polar compounds (e.g., sugars, organic acids) and non-polar compounds (e.g., pigments, lipids), thereby enriching the total mogroside fraction.

• Resin Preparation: Swell and pre-treat a suitable macroporous resin (e.g., HPD-600 or equivalent) according to the manufacturer's instructions, typically by washing with ethanol and then equilibrating with deionized water.

• Column Packing: Pack a glass column with the pre-treated resin.

• Sample Loading: Dissolve the crude mogroside extract in deionized water and load it onto the equilibrated resin column at a flow rate of 2 bed volumes (BV)/hour.

• Washing: Wash the column with 3-4 BV of deionized water to remove unbound impurities.

• Stepwise Elution: Elute the adsorbed compounds using a stepwise gradient of aqueous ethanol:

  • 20% Ethanol (v/v) to elute more polar mogrosides.

  • 40% Ethanol (v/v) to elute the main mogroside fraction, including mogroside V and its analogues.

  • 70% Ethanol (v/v) to elute any remaining, less polar compounds.

• Fraction Collection and Analysis: Collect fractions throughout the elution process and monitor the presence of mogrosides using Thin Layer Chromatography (TLC) or analytical HPLC.

• Pooling and Concentration: Combine the fractions containing the desired mogroside profile and concentrate them using a rotary evaporator to yield an enriched mogroside fraction.

Purification by Preparative HPLC

The final purification step utilizes preparative HPLC to isolate 11-Dehydroxyisomogroside V from other structurally similar mogrosides.

• Sample Preparation: Dissolve the enriched mogroside fraction in the mobile phase (initial conditions) and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 x 20 mm, 5 µm particle size).

  • Mobile Phase A: Acetonitrile.

  • Mobile Phase B: Water.

  • Gradient Program: A linear gradient from 25-35% Acetonitrile over 40 minutes is a suggested starting point. The precise gradient should be optimized based on analytical HPLC scouting runs to achieve baseline separation of 11-Dehydroxyisomogroside V from its closest eluting analogues.

  • Flow Rate: 15-20 mL/min.

  • Detection: UV detector at 203 nm.

• Fraction Collection: Collect fractions corresponding to the peak of interest based on the chromatogram.

• Purity Confirmation: Analyze the collected fractions using analytical HPLC to confirm the purity of the isolated 11-Dehydroxyisomogroside V.

• Final Processing: Combine the pure fractions, remove the organic solvent via rotary evaporation, and then lyophilize to obtain the purified 11-Dehydroxyisomogroside V as a white powder.

Data Presentation: Purification Summary

The following table provides a representative summary of the expected purity and yield at each stage of the purification process. The values are based on published data for the purification of mogroside V and should be considered as estimates for the minor component, 11-Dehydroxyisomogroside V.[4]

Purification Step	Starting Material	Total Mogrosides (%)	Purity of Target (%)	Yield of Target (%)
Ethanol Extraction	Dried Monk Fruit Powder	~5-10	~0.1-0.5	~90
Macroporous Resin	Crude Extract	~40-60	~1-5	~80
Preparative HPLC	Enriched Fraction	>98	>98	~60-70

Logical Relationship of Purification Steps

The purification strategy is based on a logical progression from coarse to fine separation, leveraging the differing polarities of the compounds in the monk fruit extract.

Caption: Logical progression of the purification protocol for 11-Dehydroxyisomogroside V.

Conclusion

The protocol outlined in this application note provides a comprehensive and systematic approach for the extraction and purification of 11-Dehydroxyisomogroside V from monk fruit. The successful isolation of this minor mogroside will enable further research into its biological properties and potential applications in the food, beverage, and pharmaceutical industries. Researchers should note that optimization of the preparative HPLC step is crucial for achieving high purity and yield of the target compound.

References

• 1. ejfs.journals.ekb.eg [ejfs.journals.ekb.eg]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 11-Dehydroxyisomogroside V | Terpenoids | 1628293-32-2 | Invivochem [invivochem.com]
• 4. Development of a Process for Separation of Mogroside V from Siraitia grosvenorii by Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Multi-Step Chromatographic Protocol for the Isolation and Purification of 11-Dehydroxyisomogroside V from Siraitia grosvenorii

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust, multi-step chromatographic method for the isolation and purification of 11-Dehydroxyisomogroside V, a cucurbitane-type triterpenoid (B12794562) glycoside, from the fruit of Siraitia grosvenorii (Luo Han Guo). The protocol employs a sequential strategy of solvent extraction, macroporous resin chromatography for initial enrichment, and concludes with high-resolution preparative reversed-phase high-performance liquid chromatography (Prep-HPLC) for final purification. This method is designed to efficiently separate the target compound from a complex mixture of structurally similar mogrosides, such as the abundant Mogroside V. All quantitative data are summarized for clarity, and detailed protocols are provided for reproducibility.

Introduction

Siraitia grosvenorii, commonly known as monk fruit, is a source of intensely sweet, non-caloric compounds known as mogrosides.[1] These triterpenoid glycosides are of significant interest to the food, beverage, and pharmaceutical industries as natural sugar substitutes.[2][3] The primary sweet component is Mogroside V. However, dozens of other structurally similar mogrosides exist within the fruit, differing by the number and position of glucose moieties or other functional groups on the mogrol (B2503665) aglycone.[2]

11-Dehydroxyisomogroside V is a specific mogroside of interest. Its structural similarity to other major mogrosides, particularly the loss of a hydroxyl group at the C-11 position compared to its parent isomers, presents a significant purification challenge. This difference in polarity, though slight, is the key to its separation. This document provides a comprehensive workflow for its extraction, enrichment, and final purification to a high degree of purity.

Experimental Workflow

The overall strategy involves a three-stage process designed to progressively increase the purity of the target compound.

Caption: Experimental workflow for isolating 11-Dehydroxyisomogroside V.

Materials and Methods

Apparatus/Reagent	Specification
Siraitia grosvenorii	Dried, powdered fruit
Extraction Solvent	Ethanol, HPLC Grade
Water	Deionized or Ultrapure
Macroporous Resin	D101 or equivalent
Prep-HPLC Column	C18, 10 µm, 20 x 250 mm
HPLC Mobile Phase	Acetonitrile, HPLC Grade
Analytical HPLC Column	C18, 5 µm, 4.6 x 250 mm
Equipment	Ultrasonic bath, Rotary evaporator, Chromatography system

Experimental Protocols

Stage 1: Extraction of Crude Mogrosides

• Maceration: Weigh 500 g of dried Siraitia grosvenorii fruit powder and mix with 70% aqueous ethanol at a solid-to-liquid ratio of 1:10 (w/v).[4]

• Extraction: Perform ultrasound-assisted extraction for 60 minutes at 60°C.[5]

• Collection: Filter the mixture and collect the supernatant. Repeat the extraction process on the solid residue two more times.

• Concentration: Combine the supernatants and concentrate the solution using a rotary evaporator under reduced pressure at 50°C to yield a crude extract paste.

Stage 2: Enrichment with Macroporous Resin Chromatography

• Column Preparation: Pack a glass column (50 x 500 mm) with D101 macroporous resin and equilibrate it by washing with deionized water.

• Sample Loading: Dissolve the crude extract in deionized water and load it onto the equilibrated column.

• Washing: Wash the column with 5 bed volumes (BV) of deionized water to remove highly polar impurities like fructose (B13574) and glucose.

• Elution: Elute the column with a stepwise gradient of aqueous ethanol.

  • Wash with 5 BV of 20% ethanol to remove some flavonoids and other impurities.[6]

  • Elute the target mogroside fraction with 10 BV of 50% ethanol.[6]

• Collection: Collect the 50% ethanol fraction and concentrate it to dryness. This yields a mogroside-enriched powder with a purity typically ranging from 20-50%.

Stage 3: Purification by Preparative HPLC

The separation of 11-Dehydroxyisomogroside V from Mogroside V relies on the principle that the removal of a hydroxyl group decreases the molecule's polarity. In reversed-phase chromatography, less polar compounds interact more strongly with the nonpolar stationary phase (C18), resulting in longer retention times.

References

• 1. Siraitia grosvenorii - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. 11-oxo-Mogroside V | 126105-11-1 | OO44157 | Biosynth [biosynth.com]
• 4. maxapress.com [maxapress.com]
• 5. Siraitia grosvenorii (Swingle) C. Jeffrey: Research Progress of Its Active Components, Pharmacological Effects, and Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]

Application Notes and Protocols: 11-Dehydroxyisomogroside V as a Reference Standard in Food Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Dehydroxyisomogroside V is a triterpenoid (B12794562) glycoside isolated from the monk fruit (Siraitia grosvenorii). As a member of the mogroside family, it is structurally similar to the main sweet components of monk fruit extract. Its use as a reference standard is crucial for the accurate quantification of mogrosides in food products, ensuring quality control and regulatory compliance. These application notes provide detailed protocols for the use of 11-Dehydroxyisomogroside V as a reference standard in food analysis, including its physicochemical properties, preparation of standard solutions, and analytical methodologies.

Physicochemical Properties of 11-Dehydroxyisomogroside V

A comprehensive understanding of the physicochemical properties of a reference standard is fundamental for its proper handling, storage, and use.

Property	Value	Source
Molecular Formula	C₆₀H₁₀₂O₂₈	[1]
Molecular Weight	1271.5 g/mol	[1]
Appearance	White to off-white powder	[1]
Purity	≥98%	[1]
Solubility	Limited data available. General recommendations suggest dissolving in DMSO. For aqueous solutions, warming and sonication may be required to enhance solubility. Stock solutions are often prepared in organic solvents like methanol (B129727) or ethanol.	[2]
Stability	Store in a sealed container in a cool, dry place. Stock solutions can be stored at ≤ -20°C for several months. While specific stability data for 11-Dehydroxyisomogroside V is limited, the structurally similar Mogroside V is reported to be stable over a pH range of 3-12 and is heat-stable.	[1]

Experimental Protocols

Preparation of Standard Stock and Working Solutions

Accurate preparation of standard solutions is critical for the calibration of analytical instruments and the quantification of the analyte in samples.

Materials:

• 11-Dehydroxyisomogroside V reference standard

• HPLC-grade methanol

• HPLC-grade water

• Dimethyl sulfoxide (B87167) (DMSO, optional)

• Volumetric flasks (Class A)

• Analytical balance

• Ultrasonic bath

Protocol:

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 11-Dehydroxyisomogroside V reference standard into a 10 mL volumetric flask.

  • Add a small amount of HPLC-grade methanol (or DMSO if solubility is an issue) to dissolve the standard. Use of an ultrasonic bath for 5-10 minutes can aid dissolution.

  • Once dissolved, bring the flask to volume with HPLC-grade methanol.

  • Stopper the flask and invert several times to ensure homogeneity. This stock solution should be stored at ≤ -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to be used in the HPLC analysis.

  • Typical concentration ranges for a calibration curve are 10-200 µg/mL. For example, to prepare a 100 µg/mL working standard, transfer 1 mL of the 1000 µg/mL stock solution to a 10 mL volumetric flask and bring to volume with the mobile phase.

Sample Preparation from a Food Matrix (e.g., Fruit Juice)

This protocol outlines a general procedure for the extraction of mogrosides from a liquid food matrix.

Materials:

• Fruit juice sample

• Solid-Phase Extraction (SPE) cartridges (C18, 500 mg)

• Methanol

• Water

• Centrifuge

• Vortex mixer

Protocol:

• Sample Pre-treatment:

  • Centrifuge the fruit juice sample at 5000 rpm for 15 minutes to remove any particulate matter.

  • Filter the supernatant through a 0.45 µm syringe filter.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

  • Load 10 mL of the filtered fruit juice onto the cartridge.

  • Wash the cartridge with 5 mL of water to remove sugars and other polar interferences.

  • Elute the mogrosides with 5 mL of methanol.

  • Collect the eluate and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase for HPLC analysis.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method provides a robust approach for the quantification of 11-Dehydroxyisomogroside V.

Parameter	Condition
Instrument	HPLC system with UV/Vis detector
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Water (30:70, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	203 nm
Injection Volume	10 µL

System Suitability: Before sample analysis, inject the mid-point calibration standard five times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

Calibration: Inject the prepared working standard solutions in ascending order of concentration. Construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (r²) should be ≥ 0.999.

Quantification: Inject the prepared sample extract. The concentration of 11-Dehydroxyisomogroside V in the sample is determined by interpolating its peak area from the calibration curve.

Diagrams

Caption: Experimental workflow for the quantification of 11-Dehydroxyisomogroside V.

Caption: Metabolic pathway of mogrosides in the gastrointestinal tract.

Conclusion

11-Dehydroxyisomogroside V serves as an essential reference standard for the accurate analysis of mogrosides in various food products. The protocols and information provided in these application notes offer a comprehensive guide for researchers and analysts in the food industry and drug development sector. Adherence to these methodologies will ensure reliable and reproducible results, contributing to the overall quality and safety of food products containing monk fruit-derived sweeteners.

References

• 1. biocrick.com [biocrick.com]
• 2. 11-Dehydroxyisomogroside V | Terpenoids | 1628293-32-2 | Invivochem [invivochem.com]

Investigating the Anti-Diabetic Potential of Mogrosides: Application Notes and Protocols

A comprehensive guide for researchers, scientists, and drug development professionals on the anti-diabetic properties of mogrosides, a class of compounds to which 11-Dehydroxyisomogroside V belongs. While specific data on 11-Dehydroxyisomogroside V is not currently available in scientific literature, this document outlines the established anti-diabetic potential of related mogrosides, focusing on their mechanisms of action, experimental protocols, and relevant data.

Introduction

Mogrosides, triterpenoid (B12794562) glycosides extracted from the fruit of Siraitia grosvenorii (monk fruit), have garnered significant interest for their potent sweetness and potential therapeutic benefits. Emerging research has highlighted their promising anti-diabetic properties, suggesting their utility as natural sweeteners for individuals with diabetes and as potential therapeutic agents. The primary mechanisms underlying the anti-diabetic effects of mogrosides involve the activation of the AMP-activated protein kinase (AMPK) signaling pathway and the modulation of gut microbiota. This document provides a detailed overview of these mechanisms, experimental protocols to investigate them, and a summary of key quantitative data from preclinical studies.

Data Presentation

The following tables summarize quantitative data from studies investigating the anti-diabetic effects of mogroside-rich extracts (MGE) and specific mogrosides in animal models of type 2 diabetes (T2DM).

Table 1: Effects of Mogroside-Rich Extract (MGE) on Metabolic Parameters in High-Fat Diet/Streptozotocin-Induced Diabetic Mice [1]

Parameter	Control	Diabetic Model	MGE (100 mg/kg)	MGE (300 mg/kg)
Fasting Blood Glucose (mmol/L)	-	High	Reduced	Significantly Reduced (P < 0.01)
Serum Insulin (B600854) (mU/L)	-	High	Reduced	Significantly Reduced (P < 0.01)
HOMA-IR	-	High	Reduced	Significantly Reduced (P < 0.01)
Glucose Tolerance	Normal	Impaired	Improved	Significantly Improved (P < 0.01)
Insulin Tolerance	Normal	Impaired	Improved	Significantly Improved (P < 0.01)
Hepatic AMPK Activation	Normal	Reduced	Increased	Dose-dependently Increased

HOMA-IR: Homeostatic Model Assessment of Insulin Resistance

Table 2: Effects of Mogrosides on Gut Microbiota in T2DM Mice [2][3]

Microbial Phylum/Genus	Diabetic Model	Mogroside Treatment	Effect
Firmicutes	Increased	Reduced	Modulation of gut dysbiosis
Bacteroidetes	Reduced	Increased	Restoration of beneficial bacteria
Proteobacteria	Increased	Reduced	Reduction of pro-inflammatory bacteria

Table 3: Effects of Mogroside V on Intestinal Health in T2DM Mice [4]

Parameter	T2DM Model	Mogroside V Treatment
Intestinal Permeability	Increased	Reduced
Pro-inflammatory Cytokines	Elevated	Reduced
Goblet Cell Number	Reduced	Increased
Tight Junction Protein Expression	Reduced	Enhanced

Experimental Protocols

This section details the methodologies for key experiments to assess the anti-diabetic potential of mogrosides.

In Vivo Model of Type 2 Diabetes

A common model to study the anti-diabetic effects of compounds is the high-fat diet (HFD) combined with a low-dose streptozotocin (B1681764) (STZ)-induced diabetic mouse or rat model.[1][2]

• Animals: Male C57BL/6J mice or Sprague-Dawley rats.

• Induction of Diabetes:

  • Feed animals a high-fat diet (e.g., 45-60% kcal from fat) for 4-8 weeks to induce insulin resistance.

  • Administer a single intraperitoneal injection of a low dose of STZ (e.g., 30-40 mg/kg in mice) dissolved in citrate (B86180) buffer (pH 4.5).

  • Confirm diabetes by measuring fasting blood glucose levels; animals with levels consistently above 11.1 mmol/L are considered diabetic.

• Treatment:

  • Divide diabetic animals into groups: diabetic control, positive control (e.g., metformin), and mogroside treatment groups (various doses).

  • Administer mogrosides or vehicle orally by gavage daily for a specified period (e.g., 4-8 weeks).

• Outcome Measurements:

  • Monitor body weight, food, and water intake weekly.

  • Measure fasting blood glucose and insulin levels at regular intervals.

  • Perform oral glucose tolerance tests (OGTT) and insulin tolerance tests (ITT) at the end of the study.

  • Collect blood and tissues (liver, adipose, pancreas) for biochemical and molecular analysis.

Analysis of AMPK Signaling Pathway Activation

• Western Blotting:

  • Homogenize liver or adipose tissue samples in RIPA buffer with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies against total AMPK, phosphorylated AMPK (p-AMPK), and downstream targets (e.g., ACC, p-ACC).

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize bands using an enhanced chemiluminescence (ECL) kit and quantify band intensity. An increased p-AMPK/AMPK ratio indicates pathway activation.[1]

Gut Microbiota Analysis

• 16S rRNA Gene Sequencing:

  • Collect fecal samples from animals at baseline and at the end of the treatment period.

  • Extract total microbial DNA using a commercial kit.

  • Amplify the V3-V4 hypervariable region of the 16S rRNA gene by PCR.

  • Sequence the amplicons on an Illumina MiSeq or similar platform.

  • Analyze the sequencing data using bioinformatics pipelines (e.g., QIIME, Mothur) to determine microbial diversity (alpha and beta diversity) and relative abundance of different taxa.[2][3]

Mandatory Visualizations

Caption: AMPK Signaling Pathway Activated by Mogrosides.

Caption: Experimental Workflow for Investigating Mogrosides.

References

• 1. AMPK activation is involved in hypoglycemic and hypolipidemic activities of mogroside-rich extract from Siraitia grosvenorii (Swingle) fruits on high-fat diet/streptozotocin-induced diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mogroside Alleviates Diabetes Mellitus and Modulates Intestinal Microflora in Type 2 Diabetic Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mogroside Alleviates Diabetes Mellitus and Modulates Intestinal Microflora in Type 2 Diabetic Mice [jstage.jst.go.jp]
• 4. Comparative effects of different sugar substitutes: Mogroside V, stevioside, sucralose, and erythritol on intestinal health in a type 2 diabetes mellitus mouse - Food & Function (RSC Publishing) [pubs.rsc.org]

Application Note: High-Performance Thin-Layer Chromatography (HPTLC) for the Analysis of Mogroside Isomers

Abstract

This application note details a robust High-Performance Thin-Layer Chromatography (HPTLC) method for the qualitative and semi-quantitative analysis of mogroside isomers from Monk Fruit (Siraitia grosvenorii). Mogrosides, particularly Mogroside V and its isomers like Isomogroside V and Siamenoside I, are the primary compounds responsible for the fruit's intense sweetness. Due to their structural similarity, separating these isomers is a significant analytical challenge. This protocol provides a reliable and efficient HPTLC method for their separation and identification, which is crucial for quality control in the food, beverage, and pharmaceutical industries.

Introduction

Mogrosides are a class of triterpenoid (B12794562) glycosides that are renowned for their high sweetness intensity without contributing calories, making them popular natural sweeteners. The primary sweetening agent, Mogroside V, co-exists with numerous structural isomers and other related mogrosides in the fruit extract. The specific composition of these mogrosides can significantly impact the taste profile and quality of the final product. Therefore, a reliable analytical method to differentiate and identify these isomers is essential for quality assurance and product development. HPTLC offers a high-throughput, cost-effective, and versatile platform for the analysis of complex mixtures like herbal extracts. This application note presents a validated HPTLC protocol for the separation of various mogroside isomers.

Experimental Protocols

Materials and Reagents

• Samples: Dried Monk Fruit powder or extract.

• Standards: Mogroside V, Isomogroside V, Siamenoside I, and other available mogroside standards.

• Solvents: n-butanol, ethanol (B145695), acetic acid (all analytical grade), and deionized water.

• Stationary Phase: HPTLC plates, silica (B1680970) gel 60 F254, 20 x 10 cm (Merck or equivalent).

• Derivatization Reagent: 10% sulfuric acid in ethanol (v/v).

Standard Solution Preparation

• Prepare individual stock solutions of each mogroside standard in a suitable solvent (e.g., methanol (B129727) or ethanol) at a concentration of 1 mg/mL.

• Prepare mixed standard solutions by combining aliquots of the individual stock solutions. Due to the potential for overlapping Rf values, it is recommended to prepare at least two different mixed standard solutions to avoid co-elution of structural analogs.[1][2] For example:

  • Mixed Standard 1 (MS1): Mogroside V, Isomogroside V, Mogroside IV, Siamenoside I, etc.

  • Mixed Standard 2 (MS2): 11-oxo-mogroside V, Grosvenorine, etc.

Sample Preparation (Ultrasound-Assisted Extraction)

• Weigh 1.0 g of powdered dried Monk Fruit into a conical flask.

• Add 20 mL of 70% ethanol.

• Perform ultrasonication for 30 minutes in a water bath.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter through a 0.45 µm syringe filter into a clean vial.

HPTLC Chromatographic Conditions

• Stationary Phase: HPTLC silica gel 60 F254 plate (20 x 10 cm).

• Sample Application:

  • Apply samples and standards as 8 mm bands, 8 mm from the bottom edge of the plate using an automated TLC sampler.

  • Application Volume: 2 µL for samples, and appropriate volumes for mixed standards to achieve comparable band intensity.[1][2]

• Mobile Phase (Developing Solvent): n-butanol : water : ethanol : acetic acid (7 : 1 : 1 : 0.2, v/v/v/v).[1][2]

• Development:

  • Pre-saturate a glass twin-trough chamber with the mobile phase for 30 minutes.[1][2]

  • Place the HPTLC plate in the chamber and develop up to a distance of 80 mm from the bottom edge.[1][2]

  • After development, dry the plate in a fume hood or with a stream of warm air.

Derivatization and Visualization

• After drying, immerse the plate in the derivatization reagent (10% sulfuric acid in ethanol) for 1 second using a chromatogram immersion device.[1][2]

• Heat the plate at 105°C for 10 minutes on a TLC plate heater.[1][2]

• Document the plate images under white light and UV 366 nm using a TLC visualizer.

Densitometric Analysis

• Scan the derivatized plate using a TLC scanner.

• Scanning Wavelength: 290 nm.[1][2]

• Slit Dimensions: 5 x 0.2 mm.[1][2]

• Scanning Speed: 20 mm/s.[1][2]

• Identify the mogroside isomers in the sample tracks by comparing their Rf values and color of the bands with those of the standards.

Data Presentation

The separation of various mogroside isomers and related compounds was achieved using the described HPTLC method. The retention factor (Rf) values for the identified compounds are summarized in the table below.

Compound	Rf Value
Mogroside V	0.10
11-oxo-mogroside V	0.10
Isomogroside V	0.15
Mogroside IV	0.23
Siamenoside I	0.26
Mogroside IV A	0.29
Fructose (B13574)	0.34
Glucose	0.35
Mogroside III A1	0.44
Mogroside III E	0.48
Mogroside III	0.53
Grosvenorine	0.56
Mogroside II A2	0.60
Mogroside II A1	0.69
Mogroside II E	0.73
Data sourced from Hong et al., 2022.[1][3][4]

Note: Mogroside V and 11-oxo-mogroside V were not fully separated under these conditions.[1][2] Similarly, Mogroside IV and sucrose, as well as fructose and glucose, showed close Rf values.[1][2]

Mandatory Visualizations

Caption: HPTLC workflow for mogroside isomer analysis.

Conclusion

The HPTLC method presented in this application note is a simple, rapid, and reliable tool for the separation and identification of mogroside isomers in Monk Fruit extracts. This method can be effectively employed for the quality control of raw materials and finished products in various industries, ensuring product consistency and efficacy. The detailed protocol and the summarized quantitative data provide a solid foundation for researchers, scientists, and drug development professionals working with mogroside-based natural sweeteners.

References

• 1. Frontiers | Chemical Comparison of Monk Fruit Products Processed by Different Drying Methods Using High-Performance Thin-Layer Chromatography Combined With Chemometric Analysis [frontiersin.org]
• 2. Chemical Comparison of Monk Fruit Products Processed by Different Drying Methods Using High-Performance Thin-Layer Chromatography Combined With Chemometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Pharmacokinetic Studies of Mogroside V in Animal Models

A Note on 11-Dehydroxyisomogroside V: Extensive literature searches did not yield any publicly available pharmacokinetic studies specifically for 11-Dehydroxyisomogroside V in animal models. Therefore, this document focuses on the closely related and primary active compound of Siraitia grosvenorii (monk fruit), Mogroside V, for which pharmacokinetic data in animal models are available.

Introduction

Mogroside V is the most abundant and sweetest triterpenoid (B12794562) glycoside found in the fruit of Siraitia grosvenorii. It is widely used as a natural, non-caloric sweetener. Understanding its pharmacokinetic profile is crucial for evaluating its safety and potential therapeutic applications. These application notes provide a summary of the pharmacokinetic data of Mogroside V in rat models and detailed protocols for conducting such studies.

Data Presentation: Pharmacokinetics of Mogroside V in Rats

The following tables summarize the pharmacokinetic parameters of Mogroside V in male Wistar rats following intravenous (i.v.) and intraperitoneal (i.p.) administration of a single 1.12 mg/kg dose.[1][2]

Table 1: Pharmacokinetic Parameters of Mogroside V in Rats (n=6, mean ± SD) [1]

Parameter	Intravenous (i.v.) Administration	Intraperitoneal (i.p.) Administration
Dose (mg/kg)	1.12	1.12
Cmax (µg/mL)	-	2.72 ± 0.25
Tmax (h)	-	1.40 ± 0.55
AUC(0–t) (mg·h/L)	9.12 ± 0.64	9.12 ± 0.64
AUC(0–∞) (mg·h/L)	9.43 ± 0.61	9.43 ± 0.61
t1/2 (h)	1.53	1.45
Vz (L/kg)	0.04	0.12

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC(0–t): Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC(0–∞): Area under the plasma concentration-time curve from time zero to infinity; t1/2: Elimination half-life; Vz: Apparent volume of distribution at the terminal phase.

Studies on the oral administration of Mogroside V indicate that it is poorly absorbed and is extensively metabolized by the gut microbiota into its aglycone, mogrol, and other smaller mogrosides.[3] Mogrol is the primary metabolite that is absorbed into the systemic circulation.

Experimental Protocols

Animal Handling and Dosing

• Animal Model: Male Wistar rats (220 ± 20g) are commonly used.[1]

• Acclimation: Animals should be acclimated to the laboratory environment for at least one week prior to the experiment, with free access to standard chow and water.

• Fasting: Rats should be fasted overnight (approximately 12 hours) before dosing, with continued access to water.[4]

• Dosing Formulation: Mogroside V can be dissolved in a suitable vehicle, such as a mixture of DMSO, PEG 400, propylene (B89431) glycol, and saline.[4]

• Routes of Administration:

  • Intravenous (i.v.): Administered as a bolus injection into the tail vein.

  • Intraperitoneal (i.p.): Injected into the peritoneal cavity.[1]

  • Oral (p.o.): Administered via oral gavage.

Blood Sample Collection

• Sampling Sites: Blood samples can be collected from the lateral saphenous vein or tail vein for serial sampling in conscious rats.[5] For terminal studies, cardiac puncture can be used to collect a larger volume of blood under anesthesia.[6]

• Procedure:

  • Restrain the rat appropriately. For saphenous vein collection, the hind leg should be immobilized.[7]

  • If necessary, warm the tail to dilate the blood vessels for easier collection.[5]

  • Use a sterile needle (e.g., 25G) to puncture the vein.[8]

  • Collect approximately 0.1-0.3 mL of blood into tubes containing an anticoagulant (e.g., heparin or K2-EDTA).[5]

• Sampling Time Points:

  • Intravenous: 5, 15, 30, 60, 120, and 240 minutes post-dose.[9]

  • Intraperitoneal/Oral: 15, 30, 60, 90, 120, 240, 360, and 480 minutes post-dose.[1][9]

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., 4000 rpm for 10 minutes) to separate the plasma.[1] The plasma supernatant should be transferred to clean tubes and stored at -20°C or -80°C until analysis.[1]

Bioanalytical Method: LC-MS/MS for Mogroside V Quantification[1][2]

• Instrumentation: A liquid chromatography system coupled with a triple-quadrupole tandem mass spectrometer (LC-MS/MS).

• Sample Preparation (Protein Precipitation):

  • To a 75 µL plasma sample, add 250 µL of methanol (B129727) (containing an internal standard, if used).[1][2]

  • Vortex the mixture for a few minutes to precipitate proteins.

  • Centrifuge at high speed (e.g., 12,000 rpm) for 10 minutes.

  • Inject the supernatant into the LC-MS/MS system.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., Shiseido Capcell Pak UG120 C18, 2.0 × 50mm, 3.0µm).[1][2]

  • Mobile Phase: Isocratic elution with methanol and water (60:40, v/v).[1][2]

  • Flow Rate: 0.2 mL/min.

  • Run Time: Approximately 7 minutes.[2]

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative-ion electrospray ionization (ESI-).[1][2]

  • Detection Mode: Selected-reaction monitoring (SRM).[1][2]

  • Transitions:

    • Mogroside V: m/z 1285.6 → 1123.7[1][2]

    • Internal Standard (e.g., Notoginsenoside R1): m/z 1089.6 → 649.6[1]

Visualizations

Metabolic Pathway of Mogroside V

Caption: Metabolic pathway of Mogroside V in the gastrointestinal tract.

Experimental Workflow for a Pharmacokinetic Study

Caption: General workflow for an in vivo pharmacokinetic study in rats.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. Quantitative determination of mogroside V in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro AMPK activating effect and in vivo pharmacokinetics of mogroside V, a cucurbitane-type triterpenoid from Siraitia grosvenorii fruits - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Blood sampling: Rat | NC3Rs [nc3rs.org.uk]
• 6. Video: Drawing Blood from Rats through the Saphenous Vein and by Cardiac Puncture [jove.com]
• 7. scispace.com [scispace.com]
• 8. Blood sample collection in small laboratory animals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Extraction of 11-Dehydroxyisomogroside V from S. grosvenorii

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction yield of 11-Dehydroxyisomogroside V from Siraitia grosvenorii (monk fruit).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction and purification of 11-Dehydroxyisomogroside V.

Low Extraction Yield

Potential Cause	Recommended Solution
Inefficient Cell Wall Disruption	Ensure the plant material is finely ground to a consistent particle size to maximize surface area for solvent penetration.
Suboptimal Extraction Solvent	The polarity of the solvent system is critical. While 70% ethanol (B145695) is a common starting point, the optimal concentration may vary. Experiment with a gradient of ethanol concentrations (e.g., 50-80%) to find the most effective mixture for 11-Dehydroxyisomogroside V.[1][2]
Inadequate Solid-to-Liquid Ratio	A low solvent volume may lead to incomplete extraction. A typical starting ratio is 1:20 to 1:30 (g/mL).[1] Increasing the solvent volume can enhance extraction efficiency.
Insufficient Extraction Time or Temperature	For solvent extraction, ensure adequate time (e.g., 2-3 hours per extraction cycle) and temperature (e.g., 60-80°C).[1] For ultrasonic or microwave-assisted methods, optimize the duration and power settings.
Degradation of Target Compound	Mogrosides can be susceptible to degradation at high temperatures or extreme pH levels. Avoid prolonged exposure to harsh conditions. Consider using milder extraction techniques like ultrasonic or flash extraction at controlled temperatures.[1]
Incomplete Elution from Purification Resin	If using macroporous resin chromatography, ensure the eluting solvent has the appropriate polarity to desorb 11-Dehydroxyisomogroside V. A stepwise gradient of ethanol is often effective.[3]

Poor Purity of Final Product

Potential Cause	Recommended Solution
Co-extraction of Impurities	The initial crude extract will contain various other compounds like sugars, pigments, and other mogrosides. Pre-treatment of the crude extract, such as precipitation with a non-polar solvent, can remove some impurities before chromatographic purification.
Ineffective Chromatographic Separation	The choice of macroporous resin is crucial. Resins with appropriate polarity and surface area should be selected.[3] For higher purity, a multi-step purification process involving different types of resins or a final polishing step with preparative HPLC may be necessary.
Overloading of Chromatography Column	Exceeding the binding capacity of the resin will lead to co-elution of impurities with the target compound. Determine the breakthrough point of the column to establish the optimal sample loading volume.[3]
Inappropriate Elution Gradient	A poorly optimized elution gradient may not effectively separate 11-Dehydroxyisomogroside V from other closely related mogrosides. A shallow and slow gradient of the eluting solvent can improve resolution.

Issues with HPLC Analysis

Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	This can be caused by column overload, a mismatch between the sample solvent and the mobile phase, or secondary interactions with the stationary phase. Ensure the sample is dissolved in the initial mobile phase and consider adding a small amount of an acid modifier (e.g., 0.1% formic acid) to the mobile phase to improve peak shape.
Inconsistent Retention Times	Fluctuations in mobile phase composition, temperature, or flow rate can cause retention time shifts. Ensure the mobile phase is well-mixed and degassed, and that the column temperature is stable.
Ghost Peaks	These can arise from contaminants in the mobile phase, sample carryover from previous injections, or bleed from the column. Use high-purity solvents, implement a robust needle wash protocol, and ensure the column is properly conditioned.
Baseline Noise or Drift	This can be due to a contaminated detector cell, air bubbles in the system, or a mobile phase that is not properly mixed or degassed. Flush the system thoroughly and ensure proper mobile phase preparation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for solvent extraction of 11-Dehydroxyisomogroside V?

A1: A good starting point is to use a 70% aqueous ethanol solution as the extraction solvent with a solid-to-liquid ratio of 1:25 (g/mL). The extraction can be performed at 60-70°C for 2-3 hours, repeated three times for exhaustive extraction. However, optimization of these parameters is crucial for maximizing the yield of the specific target compound.

Q2: How can I improve the efficiency of the extraction process?

A2: Advanced extraction techniques such as ultrasonic-assisted extraction (UAE) and microwave-assisted extraction (MAE) can significantly improve efficiency by reducing extraction time and solvent consumption.[4] For UAE, typical parameters to optimize include ultrasonic power, temperature, and extraction time. For MAE, microwave power and irradiation time are key variables.

Q3: What type of macroporous resin is suitable for purifying 11-Dehydroxyisomogroside V?

A3: Non-polar or weakly polar macroporous resins, such as D101 or HZ 806, are commonly used for the purification of mogrosides.[3] The selection should be based on the polarity of 11-Dehydroxyisomogroside V. It is recommended to screen several resins to find the one with the best adsorption and desorption characteristics for the target compound.

Q4: What are the critical parameters to control during macroporous resin chromatography?

A4: The critical parameters include the sample loading flow rate, the composition and flow rate of the washing solution (to remove impurities), and the composition and flow rate of the eluting solvent. A stepwise elution with increasing concentrations of ethanol in water is a common and effective strategy for separating different mogrosides.

Q5: How can I confirm the identity and purity of the isolated 11-Dehydroxyisomogroside V?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or ELSD) is the standard method for analyzing mogrosides. For unequivocal identification, Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended to confirm the molecular weight of the compound. Purity is determined by calculating the peak area of 11-Dehydroxyisomogroside V as a percentage of the total peak area in the chromatogram.

Data Presentation

Table 1: Comparison of Different Extraction Methods for Total Mogrosides from S. grosvenorii

Extraction Method	Solvent	Solid-to-Liquid Ratio (g/mL)	Temperature (°C)	Time	Total Mogroside Yield (%)	Reference
Hot Water Extraction	Water	1:15	100	3 x 60 min	5.6	[1]
Solvent Extraction	50% Ethanol	1:20	60	100 min	5.9	[1]
Ultrasonic-Assisted	60% Ethanol	1:45	55	45 min	2.98	[1]
Microwave-Assisted	Water	1:30	N/A	25 min	1.31	[1]
Flash Extraction	Water	1:20	40	7 min	6.9	[1]

Note: The yields presented are for total mogrosides and should be considered as a reference for optimizing the extraction of the specific compound 11-Dehydroxyisomogroside V.

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Extraction (UAE) of 11-Dehydroxyisomogroside V

• Sample Preparation: Dry the S. grosvenorii fruit at 60°C and grind it into a fine powder (40-60 mesh).

• Extraction:

  • Weigh 10 g of the powdered sample and place it in a 500 mL flask.

  • Add 250 mL of 70% ethanol (1:25 solid-to-liquid ratio).

  • Place the flask in an ultrasonic bath.

  • Set the ultrasonic power to 200 W, the temperature to 60°C, and the extraction time to 45 minutes.

  • After extraction, filter the mixture through cheesecloth and then with Whatman No. 1 filter paper.

  • Repeat the extraction process on the residue two more times with fresh solvent.

• Concentration: Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 60°C to obtain the crude extract.

Protocol 2: Purification of 11-Dehydroxyisomogroside V using Macroporous Resin Chromatography

• Resin Preparation: Pack a glass column with D101 macroporous resin. Pre-treat the resin by washing sequentially with 1N HCl, 1N NaOH, and then deionized water until the effluent is neutral. Finally, equilibrate the column with 70% ethanol.

• Sample Loading: Dissolve the crude extract in deionized water to a concentration of approximately 10 mg/mL. Load the sample solution onto the equilibrated column at a flow rate of 2 bed volumes (BV)/hour.

• Washing: Wash the column with 3-4 BV of deionized water to remove sugars and other highly polar impurities.

• Elution: Elute the adsorbed mogrosides with a stepwise gradient of ethanol:

  • 3 BV of 20% ethanol

  • 5 BV of 40% ethanol

  • 5 BV of 60% ethanol

  • 5 BV of 80% ethanol

• Fraction Collection and Analysis: Collect fractions of the eluate and monitor the presence of 11-Dehydroxyisomogroside V in each fraction using HPLC.

• Final Concentration: Pool the fractions rich in 11-Dehydroxyisomogroside V and concentrate them using a rotary evaporator to obtain the purified product.

Mandatory Visualization

Caption: Workflow for the extraction and purification of 11-Dehydroxyisomogroside V.

Caption: Troubleshooting logic for addressing low extraction yield.

References

• 1. maxapress.com [maxapress.com]
• 2. Analysis of Mogroside V in Siraitia grosvenorii with micelle-mediated cloud-point extraction. | Semantic Scholar [semanticscholar.org]
• 3. Development of a Process for Separation of Mogroside V from Siraitia grosvenorii by Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Siraitia grosvenorii (Swingle) C. Jeffrey: Research Progress of Its Active Components, Pharmacological Effects, and Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analysis of 11-Dehydroxyisomogroside V by HPLC-UV

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of 11-Dehydroxyisomogroside V using High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for HPLC-UV analysis of 11-Dehydroxyisomogroside V?

A1: A good starting point for the analysis of 11-Dehydroxyisomogroside V and related mogrosides is to use a C18 or C8 reversed-phase column with a mobile phase consisting of a gradient of acetonitrile (B52724) and water. Detection is typically performed at a low UV wavelength, around 203 nm or 210 nm, as mogrosides lack a strong, specific chromophore.

Q2: What are the common challenges in the HPLC-UV analysis of 11-Dehydroxyisomogroside V?

A2: Common challenges include:

• Poor peak shape (tailing or fronting): This can be caused by interactions between the analyte and the stationary phase, improper mobile phase pH, or column overload.

• Co-elution with other mogrosides: Due to the structural similarity of mogrosides, achieving baseline separation can be difficult.

• Low UV sensitivity: Mogrosides do not have a strong UV chromophore, which can lead to low signal intensity and difficulty in detecting low concentrations.

• Sample matrix interference: Extracts from natural products like monk fruit can be complex, leading to interfering peaks.

Q3: How can I improve the resolution between 11-Dehydroxyisomogroside V and other mogrosides?

A3: To improve resolution, you can:

• Optimize the mobile phase: Adjust the gradient slope, the organic solvent (acetonitrile or methanol), and the pH. Adding a small amount of an acid like formic acid can sometimes improve peak shape and selectivity.

• Change the stationary phase: If a C18 column does not provide adequate separation, consider a different stationary phase chemistry.

• Adjust the column temperature: Lowering the temperature can increase retention and may improve resolution for some compounds, while increasing the temperature can sometimes improve efficiency.

• Lower the flow rate: Reducing the flow rate can lead to narrower peaks and improved resolution, but will increase the analysis time.

Q4: What is the recommended sample preparation procedure for 11-Dehydroxyisomogroside V?

A4: For solid samples like monk fruit extract, a common procedure involves solvent extraction (e.g., with a methanol (B129727)/water mixture), followed by filtration through a 0.45 µm or 0.22 µm syringe filter to remove particulates before injection. For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interferences.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the HPLC-UV analysis of 11-Dehydroxyisomogroside V.

Diagram: Troubleshooting Workflow for HPLC-UV Analysis

Caption: A logical workflow for troubleshooting common HPLC-UV analysis issues.

Problem	Possible Cause	Recommended Solution
Peak Tailing	Secondary interactions with the stationary phase; Column overload; Inappropriate mobile phase pH.	- Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase. - Reduce sample concentration or injection volume. - Ensure the mobile phase pH is appropriate for the analyte.
Peak Fronting	Column overload.	- Dilute the sample. - Reduce the injection volume.
Poor Resolution/ Co-elution	Suboptimal mobile phase composition; Inadequate column chemistry.	- Optimize the gradient profile of the mobile phase. - Try a different organic modifier (e.g., methanol instead of acetonitrile). - Use a column with a different stationary phase or a longer column.
Unstable Baseline	Air bubbles in the mobile phase or pump; Contaminated mobile phase or column.	- Degas the mobile phase. - Flush the HPLC system and column with a strong solvent. - Check for leaks in the system.
Low Sensitivity	Non-optimal detection wavelength; Low sample concentration.	- Set the UV detector to a low wavelength, such as 203 nm or 210 nm. - Increase the sample concentration if possible. - Ensure the detector lamp is functioning correctly.

Experimental Protocols

General HPLC-UV Method for Mogroside Analysis

This protocol provides a starting point for the analysis of 11-Dehydroxyisomogroside V and can be optimized as needed.

1. Sample Preparation

• Standard Solution: Accurately weigh a known amount of 11-Dehydroxyisomogroside V standard and dissolve it in a suitable solvent (e.g., methanol or a mixture of methanol and water) to a final concentration of 1 mg/mL. Prepare a series of dilutions for the calibration curve.

• Sample Solution (from extract): Weigh an appropriate amount of the monk fruit extract and dissolve it in the same solvent as the standard. Sonicate for 15-20 minutes to ensure complete dissolution. Filter the solution through a 0.45 µm or 0.22 µm syringe filter before injection.

2. Chromatographic Conditions

Parameter	Condition 1 (Isocratic)	Condition 2 (Gradient)
Column	C18, 4.6 mm x 250 mm, 5 µm	C8 or C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase A	Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Elution	Acetonitrile:Water (e.g., 30:70 v/v)	Gradient elution (e.g., 20-40% B over 20 min)
Flow Rate	1.0 mL/min	0.8 - 1.0 mL/min
Column Temp.	30 °C	35 °C
Detection	UV at 203 nm or 210 nm	UV at 203 nm or 210 nm
Injection Vol.	10 µL	10 µL

3. System Suitability Before running samples, perform system suitability tests to ensure the HPLC system is performing correctly.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
Repeatability (RSD of peak area for 5 injections)	< 2.0%

Diagram: Experimental Workflow for 11-Dehydroxyisomogroside V Analysis

Caption: A general workflow for the HPLC-UV analysis of 11-Dehydroxyisomogroside V.

Quantitative Data Summary

The following table summarizes typical performance characteristics for HPLC-UV methods used in the analysis of mogrosides. These values can serve as a benchmark for method validation.

Validation Parameter	Typical Performance
Linearity (r²)	≥ 0.999
Limit of Detection (LOD)	~0.5 - 1.0 µg/mL
Limit of Quantification (LOQ)	~1.5 - 3.0 µg/mL
Precision (RSD%)	< 2% for repeatability and intermediate precision
Accuracy (Recovery %)	98 - 102%

Disclaimer: The information provided in this technical support center is for guidance purposes only. Specific experimental conditions may need to be optimized for your particular application and instrumentation.

Stability testing of 11-Dehydroxyisomogroside V under different conditions

Disclaimer: The following stability data and troubleshooting guidance are primarily based on studies of Mogroside V, a structurally similar compound to 11-Dehydroxyisomogroside V. Due to limited publicly available stability data for 11-Dehydroxyisomogroside V, this information should be used as a reference and a starting point for your experimental design. We strongly recommend conducting specific stability studies for 11-Dehydroxyisomogroside V to obtain precise data for your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My 11-Dehydroxyisomogroside V solution is showing unexpected degradation at neutral pH. What could be the cause?

A1: While mogrosides are generally stable at neutral pH, several factors could contribute to unexpected degradation:

• Enzymatic Contamination: Ensure all your glassware and solutions are sterile. Microbial or enzymatic contamination can lead to the hydrolysis of the glycosidic bonds.

• Presence of Metal Ions: Trace metal ions can catalyze degradation. Use high-purity water and reagents, and consider using a chelating agent like EDTA in your buffer if you suspect metal ion contamination.

• Oxidation: Although generally stable, prolonged exposure to oxygen, especially in the presence of light or metal ions, can lead to oxidative degradation. Consider preparing solutions fresh and storing them under an inert atmosphere (e.g., nitrogen or argon).

Q2: I am observing a loss of 11-Dehydroxyisomogroside V during my thermal stress testing at a lower temperature than expected. Why might this be happening?

A2: Mogrosides are known for their good thermal stability.[1] If you are seeing significant degradation at temperatures below 80°C, consider the following:

• Matrix Effects: The formulation matrix can significantly impact stability. Excipients such as certain sugars or polymers can interact with the compound and lower its degradation temperature.

• pH Shifts at Higher Temperatures: The pH of your solution can change with temperature. This shift might move the pH into a less stable range for your compound. Measure the pH of your solution at the target temperature.

• Moisture Content (for solid-state testing): For solid-state stability, the presence of moisture can significantly lower the temperature at which degradation occurs. Ensure your sample is thoroughly dried before initiating thermal stress tests.

Q3: My photostability study is showing inconsistent results. How can I improve the reliability of my experiments?

A3: Photostability testing can be tricky. For consistent results:

• Control Light Exposure: Use a validated photostability chamber that provides controlled and measurable light exposure (both UV and visible light) as per ICH Q1B guidelines.

• Dark Control: Always include a dark control sample, wrapped in aluminum foil, to differentiate between photodegradation and thermal degradation occurring at the same temperature.

• Sample Packaging: The packaging material can affect light exposure. Test the compound in the intended final packaging to get a realistic assessment of its photostability.

• Solution vs. Solid State: Photodegradation can differ significantly between the solid state and in solution. Ensure you are testing the relevant form for your application.

Q4: What are the best practices for preparing 11-Dehydroxyisomogroside V for forced degradation studies?

A4: To obtain meaningful results from forced degradation studies:

• Analyte Concentration: A typical starting concentration is 1 mg/mL, but this may need to be adjusted based on the sensitivity of your analytical method.

• Purity of the Compound: Use a well-characterized batch of 11-Dehydroxyisomogroside V with a known purity profile to accurately identify degradation products.

• Selection of Stress Conditions: Aim for a target degradation of 5-20%.[2][3] If you see complete degradation, reduce the stress level (e.g., lower acid/base concentration, temperature, or exposure time). If there is no degradation, increase the stress.

• Neutralization: For acid and base-stressed samples, neutralize the solution before analysis to prevent further degradation on the analytical column.

Summary of Expected Stability for Mogroside V (as a proxy for 11-Dehydroxyisomogroside V)

Condition	Stressor	Expected Stability of Mogroside V	Potential Degradation Products
Hydrolytic	0.1 M HCl, 60°C, 24h	Significant degradation	Hydrolyzed mogrosides (loss of glucose units), Mogrol (aglycone)
0.1 M NaOH, 60°C, 24h	Moderate degradation	Hydrolyzed mogrosides, Mogrol
pH 3-8, 40°C, 7 days	High stability	Minimal degradation
Oxidative	3% H₂O₂, Room Temp, 24h	Moderate degradation	Oxidized derivatives
Thermal	80°C, 48h (Solid)	High stability	Minimal degradation
120°C, 2h (Solution)	Moderate degradation	Isomers, hydrolyzed products
Photolytic	ICH Q1B conditions	Moderate degradation	Photodegradation products

Experimental Protocols

Protocol 1: Forced Degradation Study of 11-Dehydroxyisomogroside V

This protocol outlines the general procedure for conducting forced degradation studies.

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 11-Dehydroxyisomogroside V in a suitable solvent (e.g., methanol (B129727) or a methanol:water mixture).

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation (Solution): Heat the stock solution at 80°C for 48 hours.

• Thermal Degradation (Solid): Place a known amount of solid 11-Dehydroxyisomogroside V in an oven at 80°C for 48 hours.

• Photostability: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (ICH Q1B). Maintain a control sample in the dark.

3. Sample Analysis:

• At appropriate time points (e.g., 0, 4, 8, 12, 24 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Dilute all samples to a suitable concentration for analysis.

• Analyze the samples using a validated stability-indicating HPLC-UV method.

Protocol 2: Stability-Indicating HPLC-UV Method

This method can be used as a starting point for the analysis of 11-Dehydroxyisomogroside V and its degradation products.

• Column: C18, 4.6 x 250 mm, 5 µm

• Mobile Phase: Acetonitrile (B52724) and water (gradient elution may be required to separate all degradation products). A common starting point is a gradient of 20% to 80% acetonitrile over 30 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 203-210 nm

• Column Temperature: 30°C

• Injection Volume: 20 µL

Method Validation: The method should be validated according to ICH guidelines to ensure it is stability-indicating. This includes demonstrating specificity (the ability to resolve the parent compound from its degradation products), linearity, accuracy, precision, and robustness.

Visualizations

Caption: Experimental Workflow for Forced Degradation Studies.

References

• 1. WO2015168779A1 - Methods of extraction and purification of luo han guo mogroside v, natural sweetener compositions therewith and uses of said composition - Google Patents [patents.google.com]
• 2. sgs.com [sgs.com]
• 3. biomedres.us [biomedres.us]

Troubleshooting low signal intensity of 11-Dehydroxyisomogroside V in MS

Welcome to the technical support center for the mass spectrometry analysis of mogrosides, with a special focus on troubleshooting low signal intensity of 11-Dehydroxyisomogroside V. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low signal intensity of 11-Dehydroxyisomogroside V in LC-MS analysis?

A1: Low signal intensity for 11-Dehydroxyisomogroside V and other mogrosides in Liquid Chromatography-Mass Spectrometry (LC-MS) can arise from several factors. The most common issues are suboptimal sample preparation leading to low analyte concentration or significant matrix effects, inefficient ionization, or incorrect mass spectrometer settings.[1][2]

Q2: Which ionization mode is recommended for analyzing 11-Dehydroxyisomogroside V?

A2: For mogrosides, including 11-Dehydroxyisomogroside V, the negative ionization mode (ESI-) generally provides higher sensitivity and is therefore recommended.[2][3] The multiple hydroxyl groups on the glycoside moieties are readily deprotonated, forming [M-H]⁻ ions which often yield a strong signal.[2]

Q3: What are the expected precursor ions for 11-Dehydroxyisomogroside V in mass spectrometry?

A3: In negative ion mode, the primary precursor ion to monitor for 11-Dehydroxyisomogroside V would be the deprotonated molecule, [M-H]⁻. Depending on the mobile phase composition, you might also observe adducts such as [M+HCOO]⁻ with formate (B1220265) or [M+CH₃COO]⁻ with acetate.[2] In positive ion mode, you might see the protonated molecule [M+H]⁺ or adducts with sodium [M+Na]⁺ or potassium [M+K]⁺.[2][4]

Q4: How can the sample matrix affect the signal intensity of 11-Dehydroxyisomogroside V?

A4: The sample matrix can significantly impact signal intensity through a phenomenon known as ion suppression or enhancement.[3] Co-eluting compounds from a complex matrix, such as those found in plant extracts or biological samples, can compete with 11-Dehydroxyisomogroside V for ionization in the ESI source, leading to a reduced signal.[2][3] Effective sample cleanup and good chromatographic separation are crucial to minimize these matrix effects.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during the MS analysis of 11-Dehydroxyisomogroside V.

Guide 1: Issues Related to Sample Preparation

Problem: Low signal intensity that is inconsistent across different sample preparations.

dot

Caption: Troubleshooting workflow for sample preparation issues.

• Low Sample Concentration: If the concentration of 11-Dehydroxyisomogroside V in your sample is too low, the signal may be weak or undetectable.

  • Solution: If possible, concentrate your sample using techniques like solid-phase extraction (SPE) or evaporation under nitrogen.[1]

• Poor Extraction Efficiency: The protocol used to extract 11-Dehydroxyisomogroside V from its matrix may not be optimal.

  • Solution: An ultrasound-assisted extraction with a methanol/water mixture (e.g., 80/20 v/v) is a common and effective method for mogrosides.[3][5][6] Ensure the solvent is appropriate for the polarity of your analyte and that the extraction time is sufficient.

Guide 2: Issues Related to Chromatography

Problem: Poor peak shape, inconsistent retention times, or low signal intensity despite good sample preparation.

• Suboptimal Chromatographic Separation: Proper chromatographic separation is key to ensuring that 11-Dehydroxyisomogroside V reaches the mass spectrometer as a sharp, concentrated peak, free from co-eluting interferences.

  • Column Choice: A C18 column is commonly and successfully used for the separation of mogrosides.[3][7] Ensure the column is in good condition and not fouled.

  • Mobile Phase Composition: The mobile phase directly influences separation and ionization efficiency.

    • Recommendation: A gradient elution with water and acetonitrile (B52724) or methanol is typically used.[3][6] For negative ion mode analysis of mogrosides, some studies suggest that additives like formic or acetic acid can weaken the signal.[2] It is recommended to test mobile phases with and without a low concentration (e.g., 0.1%) of formic acid to see what works best for your specific instrument and conditions.[2][3]

Guide 3: Issues Related to Mass Spectrometer Settings

Problem: Low signal intensity despite good chromatography.

dot

Caption: Logical flow for optimizing MS settings.

• Suboptimal Ion Source Parameters: The settings of the electrospray ionization (ESI) source are critical for achieving a strong signal. These parameters should be optimized to ensure efficient desolvation and ionization of 11-Dehydroxyisomogroside V.

  • Key Parameters to Optimize:

    • Capillary Voltage: Set appropriately for negative ion mode (typically 2.5-4.5 kV).[2]

    • Nebulizer Gas Flow: Optimize for a stable spray.

    • Drying Gas Flow and Temperature: These parameters affect desolvation. Higher flow rates and temperatures can improve the signal for less volatile compounds but can also lead to degradation if set too high.

• Incorrect MRM Transitions: For quantitative analysis using tandem mass spectrometry, the Multiple Reaction Monitoring (MRM) transitions must be optimized.

  • Solution: Infuse a standard solution of 11-Dehydroxyisomogroside V directly into the mass spectrometer to determine the optimal precursor ion, product ions, and collision energy.[3] Fragmentation of mogrosides typically involves the sequential loss of glucose units (162 Da).[5]

Quantitative Data Summary

The following tables summarize typical parameters for the LC-MS/MS analysis of mogrosides, which can be used as a starting point for method development for 11-Dehydroxyisomogroside V.

Table 1: Recommended LC-MS/MS Parameters for Mogroside Analysis

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Negative	Higher sensitivity for mogrosides.[3][7]
Precursor Ion	[M-H]⁻	Most abundant ion in negative ESI.[2][3]
Capillary Voltage	2.5 - 4.5 kV	Typical range for stable spray in negative mode.[2]
Drying Gas Temp.	300 - 350 °C	Promotes efficient desolvation.
Nebulizer Gas	35 - 50 psi	Ensures proper nebulization of the eluent.
Collision Gas	Argon	Commonly used for collision-induced dissociation.

Table 2: Example Chromatographic Conditions

Parameter	Condition 1	Condition 2
Column	C18, 2.1 x 50 mm, 1.8 µm	C18, 2.0 x 50 mm, 3.0 µm[7]
Mobile Phase A	Water + 0.1% Formic Acid	Water
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Methanol
Flow Rate	0.25 mL/min[3]	0.5 mL/min[8]
Gradient	Example: 15-40% B over 20 min	Isocratic: 60% B[7]

Note: The use of formic acid may need to be tested as it can sometimes suppress the signal in negative mode for mogrosides.[2]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction of 11-Dehydroxyisomogroside V

This protocol is suitable for the extraction of 11-Dehydroxyisomogroside V from dried plant material or powdered samples.

• Sample Preparation: Weigh approximately 0.5 g of the homogenized, dried sample into a centrifuge tube.

• Solvent Addition: Add 25 mL of 80% methanol in water (v/v).[6]

• Vortexing: Vortex the sample for 1 minute to ensure it is fully wetted.

• Ultrasonication: Sonicate the sample in an ultrasonic bath for 30 minutes at room temperature.[3][5]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[5]

Protocol 2: LC-MS/MS Method for Quantification

This protocol provides a starting point for developing a quantitative LC-MS/MS method.

• Chromatographic System: An HPLC or UHPLC system equipped with a C18 column.[3]

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Elution: Develop a gradient to ensure adequate separation from other matrix components. A typical gradient might run from 15% B to 40% B over 20 minutes.[6]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an ESI source.

• Ionization Mode: Operate in negative ion mode (ESI-).

• Data Acquisition: Use Multiple Reaction Monitoring (MRM) mode.

  • Optimization: Infuse a standard solution of 11-Dehydroxyisomogroside V to determine the optimal precursor ion (e.g., [M-H]⁻) and at least two product ions for quantification and confirmation, along with the optimal collision energy for each transition.[3]

• Calibration: Prepare a calibration curve using a series of known concentrations of an 11-Dehydroxyisomogroside V standard. Good linearity (r² ≥ 0.99) should be achieved.[3]

References

• 1. gmi-inc.com [gmi-inc.com]
• 2. benchchem.com [benchchem.com]
• 3. ABC Herbalgram Website [herbalgram.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative determination of mogroside V in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. applications.emro.who.int [applications.emro.who.int]

Technical Support Center: Optimizing Mogroside Extraction with Response Surface Methodology (RSM)

Welcome to the technical support center for the application of Response Surface Methodology ( RSM) in mogroside extraction optimization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful experimental outcomes.

Troubleshooting Guides

This section addresses specific issues you might encounter during your mogroside extraction experiments using RSM.

Issue 1: The RSM model shows a significant lack of fit.

• Question: My Analysis of Variance (ANOVA) for the RSM model indicates a significant lack-of-fit (p-value < 0.05). What does this mean and how can I resolve it?

• Answer: A significant lack of fit suggests that the chosen model (e.g., quadratic) does not adequately describe the relationship between the experimental variables and the mogroside yield. This can be due to several factors, including the presence of higher-order effects not captured by the model or significant variability in the experimental data.[1][2][3][4]

  Troubleshooting Steps:

  • Review the Data: Check for outliers in your experimental data. A single erroneous data point can significantly impact the model's fit. If an outlier is identified and can be justified as an experimental error, it may be appropriate to remove it and re-run the analysis.

  • Consider a Higher-Order Model: The relationship between the factors and the response may be more complex than a quadratic model can represent. If your software allows, try fitting a cubic or higher-order model. However, be cautious as higher-order models require more experimental runs and can be prone to overfitting.

  • Transform the Response: Applying a transformation (e.g., logarithmic, square root) to your response data (mogroside yield) can sometimes help to stabilize the variance and improve the model fit.

  • Re-evaluate the Experimental Range: The chosen ranges for your independent variables (e.g., temperature, time) might be too broad or too narrow, leading to a poor model fit. Consider conducting a few additional experiments at the boundaries or center of your design to better understand the response surface.

  • Check for Pure Error: A very low pure error, often resulting from highly reproducible center points, can sometimes lead to a statistically significant lack of fit even when the model is practically useful.[4] In such cases, evaluate other model adequacy metrics like R-squared, adjusted R-squared, and predicted R-squared to assess the overall quality of the model.

Issue 2: The predicted optimal conditions from the RSM model yield poor results in validation experiments.

• Question: I ran validation experiments at the optimal conditions predicted by my RSM model, but the mogroside yield is much lower than expected. What could be the reason for this discrepancy?

• Answer: A significant difference between the predicted and experimental results at the optimal conditions can be disheartening but is a common issue in RSM. Several factors can contribute to this.

  Troubleshooting Steps:

  • Verify Model Adequacy: Re-examine the ANOVA table and diagnostic plots for your model. A low predicted R-squared value can indicate poor predictive power.

  • Check for Interactions: Significant interactions between factors can create a complex response surface. Ensure you have correctly interpreted the 3D response surface and 2D contour plots to identify the true optimum region. Non-parallel lines in an interaction plot indicate a significant interaction.[5][6]

  • Raw Material Variability: The chemical composition of Siraitia grosvenorii (monk fruit) can vary depending on factors like harvest time, drying method, and storage conditions.[7][8][9] The fruit used for the validation experiments might have a different initial mogroside content than the fruit used for the RSM experiments. It is crucial to use a homogenized batch of raw material for the entire study.

  • Thermal Degradation: Mogrosides, like other saponins, can be susceptible to thermal degradation at high temperatures and prolonged extraction times.[10] Your model might have predicted optimal conditions that are on the edge of thermal degradation, and slight variations in experimental conditions could lead to lower yields. Look for signs of degradation in your HPLC chromatogram, such as the appearance of new, unidentified peaks or a decrease in the main mogroside peak area.

  • Enzyme Activity (for Enzyme-Assisted Extraction): If you are using an enzyme-assisted extraction method, the activity of the enzyme is a critical factor. Ensure that the enzyme activity is consistent across all experiments, including the validation runs. The choice of enzyme (e.g., cellulase, pectinase) and its concentration can significantly impact the extraction efficiency.[11][12]

Frequently Asked Questions (FAQs)

Experimental Design

• Q1: Should I use a Box-Behnken Design (BBD) or a Central Composite Design (CCD) for my mogroside extraction optimization?

  • A1: Both BBD and CCD are suitable for optimizing mogroside extraction.[13]

    • BBD is a good choice if you want to avoid extreme experimental conditions (combinations of all factors at their highest or lowest levels). It is also more economical for a smaller number of factors (typically 3-5).[13]

    • CCD is more flexible and allows for sequential experimentation. You can start with a factorial design to screen for significant factors and then add axial and center points to build a full quadratic model. CCDs provide more information about the response surface at the extremes of the experimental range.[13][14]

• Q2: How do I select the appropriate ranges for my independent variables (e.g., temperature, time, solvent concentration)?

  • A2: The selection of appropriate ranges is crucial for a successful RSM experiment. It is recommended to perform preliminary single-factor experiments to determine a suitable working range for each variable. Literature reviews of similar studies on mogroside or saponin (B1150181) extraction can also provide valuable guidance.[10] Ensure the ranges are wide enough to observe significant effects but not so wide that they lead to degradation of the target compounds or impractical experimental conditions.

Model Interpretation and Validation

• Q3: How do I interpret the interaction plots in my RSM results?

  • A3: Interaction plots visualize the effect of one factor on the response at different levels of another factor.

    • Parallel lines suggest that there is no significant interaction between the two factors.

    • Non-parallel lines indicate an interaction. If the lines intersect, it signifies a strong interaction, meaning the effect of one factor on mogroside yield depends on the level of the other factor.[5][6][15] Understanding these interactions is key to identifying the true optimal conditions.

• Q4: My model has a high R-squared value, but the adjusted R-squared is much lower. What does this imply?

  • A4: A high R-squared value indicates that the model explains a large proportion of the variability in the response. However, a significantly lower adjusted R-squared suggests that the model may include non-significant terms. This can happen when you have many terms in your model relative to the number of experimental runs. It is good practice to refine your model by removing non-significant terms (backward elimination) to improve the adjusted R-squared and the predictive power of the model.

Experimental Procedures

• Q5: What are some common issues I might face during the HPLC analysis of mogrosides?

  • A5: Common HPLC issues include poor peak shape (tailing or fronting), shifting retention times, and the appearance of ghost peaks.

    • Peak Tailing: Can be caused by interactions between the mogrosides and active sites on the column. Ensure your mobile phase pH is appropriate.[16]

    • Retention Time Shifts: Can be due to changes in mobile phase composition, flow rate, or column temperature. Ensure consistent preparation of your mobile phase and proper column equilibration.[16]

    • Ghost Peaks: These are unexpected peaks that can arise from contamination in the sample, mobile phase, or injector. Proper cleaning and filtration procedures are essential.[16]

Data Presentation: Comparison of Optimized Mogroside Extraction Conditions

The following tables summarize the optimized conditions and corresponding mogroside yields from various studies employing different extraction techniques.

Table 1: Optimized Conditions for Ultrasound-Assisted Extraction (UAE) of Mogrosides

Study Reference	Raw Material	Independent Variables Optimized	Optimal Conditions	Mogroside Yield/Content
Song (2023)[17]	S. grosvenorii	Ethanol volume fraction, material-liquid ratio, ultrasonic temperature, ultrasonic time	60% ethanol, 1:45 g/mL, 55°C, 45 min	2.98% yield
Ma et al.[10]	S. grosvenorii	Not specified	40 kHz, 100 W, three cycles	3.6% yield
Liu et al.[10]	S. grosvenorii	Ultrasonic frequency, time, temperature, solid/liquid ratio	20 kHz, 40 min, 50°C, 1:30 g/mL	3.97% yield (91.84% purity)

Table 2: Optimized Conditions for Microwave-Assisted Extraction (MAE) of Mogrosides

Study Reference	Raw Material	Independent Variables Optimized	Optimal Conditions	Mogroside Yield/Content
Zhu & He[10]	S. grosvenorii	Microwave power, time, solid/liquid ratio	750 W, 15 min, 1:8 g/mL (water)	0.73% yield
Li et al.[10]	S. grosvenorii	Microwave power, time, solid/liquid ratio	638 W, 25 min (twice), 1:30 g/mL (water)	1.31% yield
Li et al.[10]	S. grosvenorii	Microwave power, time, solid/liquid ratio	495 W, 6 min, 1:30 g/mL (40% ethanol)	0.8% yield

Table 3: Optimized Conditions for Other Extraction Methods for Mogrosides

Study Reference	Extraction Method	Raw Material	Optimal Conditions	Mogroside Yield/Content
Chen et al.[17]	Hot Water Extraction	S. grosvenorii	1:15 g/mL, soak 30 min, extract 3x for 60 min each	5.6% yield
Yan et al.[17]	Shaking Extraction	S. grosvenorii	50% ethanol, 1:20 g/mL, 60°C, 100 min, extract 3 times	5.9% yield
Liu et al.[17]	Flash Extraction	S. grosvenorii	1:20 g/mL, 6000 r/min, 40°C, 7 min	6.9% yield (>92% purity)

Experimental Protocols

This section provides detailed methodologies for key experiments.

1. Protocol for Ultrasound-Assisted Extraction (UAE) of Mogrosides

• Sample Preparation: Dry the Siraitia grosvenorii fruit at a controlled temperature (e.g., 60°C) until a constant weight is achieved. Grind the dried fruit into a fine powder (e.g., 40-60 mesh) and store it in a desiccator.

• Extraction Setup:

  • Accurately weigh a specific amount of the powdered fruit (e.g., 1.0 g) and place it in an extraction vessel (e.g., a 100 mL Erlenmeyer flask).

  • Add the extraction solvent (e.g., aqueous ethanol) at the desired solid-to-liquid ratio as determined by your RSM design.

  • Place the flask in an ultrasonic bath with a temperature controller.

• Ultrasonication:

  • Set the ultrasonic frequency (e.g., 40 kHz), power (e.g., 100 W), and temperature to the values specified in your RSM experimental run.

  • Begin the ultrasonication for the designated extraction time.

• Post-Extraction:

  • After extraction, cool the mixture to room temperature.

  • Separate the extract from the solid residue by centrifugation (e.g., 4000 rpm for 15 minutes) followed by filtration through a 0.45 µm membrane filter.

  • Collect the supernatant for HPLC analysis.

2. Protocol for HPLC Analysis of Mogroside V

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector, a C18 column (e.g., 4.6 mm x 250 mm, 5 µm), and an autosampler.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 23:77 v/v). The mobile phase should be filtered through a 0.45 µm membrane filter and degassed before use.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 32°C.

  • Detection Wavelength: 203 nm.

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Prepare a stock solution of mogroside V standard of known concentration in the mobile phase.

  • Create a series of calibration standards by diluting the stock solution to different concentrations.

• Sample Analysis:

  • Inject the prepared sample extracts and calibration standards into the HPLC system.

  • Identify the mogroside V peak in the sample chromatogram by comparing its retention time with that of the standard.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the mogroside V standards against their corresponding concentrations.

  • Determine the concentration of mogroside V in the sample extracts using the regression equation of the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for mogroside extraction optimization using RSM.

Caption: Troubleshooting flowchart for RSM optimization of mogroside extraction.

References

• 1. Optimizing Food Processing through a New Approach to Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Interpret the key results for Interaction Plot - Minitab [support.minitab.com]
• 7. Advancing herbal medicine: enhancing product quality and safety through robust quality control practices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cellculturedish.com [cellculturedish.com]
• 9. researchgate.net [researchgate.net]
• 10. maxapress.com [maxapress.com]
• 11. ABC Herbalgram Website [herbalgram.org]
• 12. HPLC ELSD Method for Analysis of Mogroside V on Primesep AP Column | SIELC Technologies [sielc.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Frontiers | Box–Behnken Design: Wet Process Optimization for Saponins Removal From Chenopodium quinoa Seeds and the Study of Its Effect on Nutritional Properties [frontiersin.org]
• 15. stats.stackexchange.com [stats.stackexchange.com]
• 16. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Solubility of 11-Dehydroxyisomogroside V for In Vitro Assays

This technical support guide provides researchers, scientists, and drug development professionals with practical solutions and detailed protocols for enhancing the solubility of 11-Dehydroxyisomogroside V in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is 11-Dehydroxyisomogroside V and why is its solubility a concern?

11-Dehydroxyisomogroside V is a triterpenoid (B12794562) glycoside, a class of natural compounds often exhibiting poor aqueous solubility. For in vitro assays, where compounds are typically introduced in an aqueous cell culture medium or buffer, poor solubility can lead to precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: What are the initial recommended solvents for dissolving 11-Dehydroxyisomogroside V?

Based on information for structurally similar mogrosides, dimethyl sulfoxide (B87167) (DMSO) is the primary recommended solvent for preparing a high-concentration stock solution.[1] If solubility issues persist, other organic solvents such as ethanol, methanol, or N,N-dimethylformamide (DMF) can be tested.[2] For aqueous solutions, preparing a stock in phosphate-buffered saline (PBS) at pH 7.2 has shown success for the related Mogroside V.[1]

Q3: My 11-Dehydroxyisomogroside V precipitates when I dilute my DMSO stock solution into my aqueous assay buffer. What can I do?

This is a common issue for compounds with low aqueous solubility. When the DMSO stock is diluted, the concentration of the compound may exceed its solubility limit in the aqueous environment, causing it to precipitate. To mitigate this, you can:

• Optimize the final DMSO concentration: Keep the final DMSO concentration in your assay as low as possible (ideally ≤ 0.5%) while maintaining the compound's solubility.[2]

• Employ a stepwise dilution: Instead of a single large dilution, perform serial dilutions. Adding the DMSO stock to the aqueous buffer dropwise while vortexing can also help prevent precipitation.[2]

• Use solubility enhancers: Co-solvents like polyethylene (B3416737) glycol 400 (PEG 400) or surfactants like Tween 80 can be incorporated into the formulation. Additionally, cyclodextrins can be used to form inclusion complexes and improve aqueous solubility.

Q4: What is the maximum concentration of DMSO that is safe for my cells?

The tolerance to DMSO varies between cell lines.[3] Generally, a final concentration of 0.1% DMSO is considered safe for most cell lines, with many tolerating up to 0.5%.[4][5][6] It is crucial to perform a vehicle control experiment to determine the maximum DMSO concentration that does not affect the viability or function of your specific cell line.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Compound will not dissolve in DMSO to create a stock solution.	The concentration is too high for its solubility in DMSO.	Try preparing a more dilute stock solution. Gentle warming (to 37°C) or sonication can also aid in dissolution.[2]
Precipitation occurs immediately upon dilution of DMSO stock into aqueous media.	The compound has very low aqueous solubility, and the final concentration exceeds this limit.	Decrease the final concentration of the compound in the assay. Prepare intermediate dilutions in DMSO before the final dilution into the aqueous buffer. Add the DMSO stock to the aqueous buffer slowly while vigorously mixing.[2]
The compound precipitates out of the aqueous assay medium over time during a long-term experiment.	The compound may be unstable in the aqueous environment or its kinetic solubility is exceeded over time.	Consider using a formulation with solubility enhancers like cyclodextrins to form a stable inclusion complex. Ensure the pH and temperature of the incubation are optimal for compound stability.
Inconsistent results between experiments.	Incomplete dissolution or precipitation of the compound.	Always visually inspect your solutions for any precipitates before use. Prepare fresh working solutions for each experiment from a frozen stock to ensure consistency.

Quantitative Data Summary

Solvent	Solubility of Mogroside V
Dimethyl sulfoxide (DMSO)	~1 mg/mL[1]
Dimethyl formamide (B127407) (DMF)	~1 mg/mL[1]
Phosphate-Buffered Saline (PBS), pH 7.2	~10 mg/mL[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh the Compound: Accurately weigh a precise amount of 11-Dehydroxyisomogroside V (e.g., 1 mg) using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of 11-Dehydroxyisomogroside V (1271.44 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial containing the compound.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes or gently warm it to 37°C.[2]

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Determining Maximum Tolerated DMSO Concentration

• Cell Seeding: Seed your cells in a 96-well plate at the desired density for your assay and allow them to adhere overnight.

• Prepare DMSO Dilutions: Prepare a series of dilutions of DMSO in your cell culture medium (e.g., 2%, 1%, 0.5%, 0.25%, 0.1%, and a no-DMSO control).

• Treatment: Replace the medium in the wells with the medium containing the different DMSO concentrations.

• Incubation: Incubate the cells for the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• Viability Assay: Perform a cell viability assay (e.g., MTT, XTT, or CellTiter-Glo) to determine the highest concentration of DMSO that does not significantly affect cell viability compared to the no-DMSO control.

Protocol 3: Preparation of a Cyclodextrin Inclusion Complex

This protocol uses β-cyclodextrin as an example. Other modified cyclodextrins like hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutyl ether-β-cyclodextrin (SBE-β-CD) can also be used and may offer better solubility enhancement.

• Molar Ratio Determination: Start with a 1:1 molar ratio of 11-Dehydroxyisomogroside V to β-cyclodextrin.

• Preparation of Solutions:

  • Dissolve the required amount of β-cyclodextrin in deionized water. Gentle heating may be required.

  • Prepare a concentrated stock solution of 11-Dehydroxyisomogroside V in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Complex Formation (Kneading Method):

  • Add the 11-Dehydroxyisomogroside V solution dropwise to the β-cyclodextrin solution while continuously kneading in a mortar to form a paste.

  • Continue kneading for at least 30 minutes.

• Drying: Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Storage: Store the dried inclusion complex in a desiccator at room temperature.

• Solubility Testing: Test the solubility of the prepared inclusion complex in your aqueous assay buffer.

Visualizations

Experimental Workflow for Solubility Enhancement

Caption: Workflow for preparing and troubleshooting solutions of 11-Dehydroxyisomogroside V.

Potential Signaling Pathways Modulated by Mogrosides

The following diagrams illustrate signaling pathways that have been reported to be modulated by Mogroside V, a structurally related compound. These may serve as a starting point for investigating the mechanism of action of 11-Dehydroxyisomogroside V.

STAT3 Signaling Pathway

Caption: Inhibition of the STAT3 signaling pathway by Mogroside V.[7]

AMPK Signaling Pathway

Caption: Activation of the AMPK signaling pathway by Mogroside V.[8][9]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 5. lifetein.com [lifetein.com]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. login.medscape.com [login.medscape.com]

Minimizing degradation of 11-Dehydroxyisomogroside V during extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of 11-Dehydroxyisomogroside V during extraction from Siraitia grosvenorii (monk fruit).

Frequently Asked Questions (FAQs)

Q1: What is 11-Dehydroxyisomogroside V and why is its degradation a concern?

A1: 11-Dehydroxyisomogroside V is a triterpenoid (B12794562) glycoside found in monk fruit. Like other mogrosides, it is valued for its potential therapeutic properties. Degradation during extraction can lead to a loss of the intact molecule, resulting in lower yields and potentially altered biological activity of the final extract. The primary degradation pathway is the hydrolysis of the glycosidic bonds, which removes the sugar moieties from the aglycone core.

Q2: What are the main factors that cause the degradation of 11-Dehydroxyisomogroside V during extraction?

A2: The primary factors contributing to the degradation of mogrosides, including 11-Dehydroxyisomogroside V, are:

• Enzymatic Activity: Endogenous enzymes present in the monk fruit, such as β-glucosidases, can hydrolyze the glycosidic bonds of mogrosides.[1]

• Temperature: High temperatures used in some extraction methods can accelerate both enzymatic and non-enzymatic degradation.[2]

• pH: Extreme pH conditions, particularly acidic environments, can catalyze the hydrolysis of the glycosidic linkages.[3]

Q3: Are there any endogenous enzymes in Siraitia grosvenorii that I should be concerned about?

A3: Yes, Siraitia grosvenorii fruit contains various enzymes involved in carbohydrate metabolism.[4][5] While specific studies on enzymes that directly degrade 11-Dehydroxyisomogroside V are limited, the presence of glycosidases that act on similar molecules suggests a high potential for enzymatic degradation during the extraction process if not properly controlled.

Q4: How can I inhibit endogenous enzymatic activity during extraction?

A4: Several methods can be employed to inhibit enzymatic activity:

• Thermal Inactivation (Blanching): Briefly treating the fresh fruit with steam or hot water can denature and inactivate many enzymes. However, the temperature and duration must be carefully controlled to avoid thermal degradation of the mogrosides themselves.

• Solvent Selection: Using organic solvents like ethanol (B145695) can help to precipitate and inactivate enzymes.

• pH Adjustment: Maintaining a pH that is outside the optimal range for the degrading enzymes can reduce their activity. For many plant glycosidases, this means avoiding acidic conditions.[6]

• Use of Inhibitors: While less common in crude extraction, specific enzyme inhibitors could be used in more controlled experiments.

Q5: What is the optimal temperature range for extracting 11-Dehydroxyisomogroside V to minimize degradation?

A5: Lower temperatures are generally better for minimizing degradation. Studies on mogrosides have shown that high-temperature drying leads to a decrease in their content.[2] For extraction, temperatures between 40°C and 60°C are often a good compromise between extraction efficiency and minimizing thermal degradation.[7] Flash extraction, which uses a short duration at a moderate temperature (e.g., 40°C for 7 minutes), has been shown to yield high purity mogrosides.[7]

Q6: How does pH affect the stability of 11-Dehydroxyisomogroside V?

A6: Triterpenoid glycosides are susceptible to acid hydrolysis.[8] Therefore, maintaining a neutral or slightly alkaline pH during extraction is generally advisable to prevent the cleavage of the glycosidic bonds. One study on Mogroside V purification found that adsorption to a resin was optimal at pH 3, but the release (desorption) was more effective at pH 7, suggesting that mogrosides are stable at neutral pH.[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of 11-Dehydroxyisomogroside V in the final extract.	Degradation during extraction.	Review your extraction parameters. Lower the temperature, adjust the pH to neutral, and consider methods to inactivate endogenous enzymes.
Presence of smaller mogrosides or the aglycone (mogrol) in the extract.	Hydrolysis of the glycosidic bonds.	This is a strong indicator of degradation. The primary culprits are enzymatic activity and/or acidic conditions. Implement enzyme inactivation steps and buffer your extraction solvent to a neutral pH.
Inconsistent yields between batches.	Variability in fruit maturity or processing.	The enzymatic activity and mogroside content can vary with the ripeness of the fruit.[10] Standardize the maturity of the fruit used and ensure consistent pre-treatment (e.g., blanching) for each batch.
Browning of the extract.	Oxidation, potentially by polyphenol oxidase (PPO).	While not directly degrading mogrosides, PPO activity indicates that other enzymatic processes may also be occurring. Consider using antioxidants like ascorbic acid or citric acid during extraction, which can also help in maintaining a lower pH to inhibit some enzymes.[11]

Quantitative Data Summary

The following tables summarize quantitative data on mogroside extraction and stability. While much of the available data focuses on Mogroside V, the structural similarity to 11-Dehydroxyisomogroside V makes this information highly relevant.

Table 1: Comparison of Mogroside Extraction Methods

Extraction Method	Temperature	Time	Solvent	Yield of Total Mogrosides	Reference
Hot Water Extraction	Boiling	3-5 hours	Water	1.8%	[12]
Microwave-Assisted	90°C	15 min	Water	0.73%	[12]
Ultrasonic-Assisted	55°C	45 min	60% Ethanol	2.98%	[7]
Flash Extraction	40°C	7 min	Water	6.9%	[7]

Table 2: Effect of Temperature on Mogroside V Adsorption during Purification

Temperature (°C)	Adsorption Capacity (mg/g)	Reference
25	~207	[9]
30	~210	[9]
40	~215	[9]
50	~205	[9]
60	~190	[9]
70	~175	[9]
80	~160	[9]

Note: This data is for the purification step but indicates that temperatures above 40°C may start to negatively impact the stability or interaction of the mogroside.

Experimental Protocols

Protocol 1: Low-Temperature Ultrasonic-Assisted Extraction to Minimize Degradation

• Material Preparation: Use fresh, mature Siraitia grosvenorii fruit. Wash and slice the fruit into small pieces.

• Enzyme Inactivation (Optional but Recommended): Blanch the sliced fruit in water at 80°C for 2 minutes. Immediately cool in an ice bath to prevent further thermal degradation.

• Extraction:

  • Place the prepared fruit in an extraction vessel.

  • Add 60% aqueous ethanol at a solid-to-liquid ratio of 1:20 (g/mL).[7]

  • Place the vessel in an ultrasonic bath.

  • Perform sonication at a frequency of 40 kHz for 45 minutes, maintaining the temperature at 55°C.[7]

• Filtration and Concentration:

  • Filter the mixture to separate the extract from the solid residue.

  • Concentrate the extract under reduced pressure at a temperature not exceeding 50°C to remove the ethanol.

• Analysis: Analyze the extract for 11-Dehydroxyisomogroside V content using HPLC-UV or LC-MS/MS.

Protocol 2: Flash Extraction for High Yield and Purity

• Material Preparation: Use fresh, mature monk fruit, washed and cut into small pieces.

• Extraction:

  • Use a high-speed homogenizer (flash extractor).

  • Add the fruit and water at a solid-to-liquid ratio of 1:20 (g/mL).[7]

  • Homogenize at a high speed (e.g., 6000 r/min) for 7 minutes at a controlled temperature of 40°C.[7]

• Centrifugation and Filtration:

  • Immediately centrifuge the homogenate to separate the supernatant.

  • Filter the supernatant to obtain a clear extract.

• Further Processing: The extract can be further purified using macroporous resins.[13]

Visualizations

Caption: Enzymatic or acid-catalyzed hydrolysis of 11-Dehydroxyisomogroside V.

Caption: Workflow for minimizing 11-Dehydroxyisomogroside V degradation.

Caption: Factors contributing to the degradation of 11-Dehydroxyisomogroside V.

References

• 1. Hydrolyzation of mogrosides: Immobilized β‐glucosidase for mogrosides deglycosylation from Lo Han Kuo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrolysis of terpenyl glycosides in grape juice and other fruit juices: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of metaxenia on the carbohydrate and mogroside content and related enzyme activities in Siraitia grosvenorii fruit [agris.fao.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Triterpenoid Saponin and Lignan Glycosides from the Traditional Medicine Elaeagnus angustifolia Flowers and Their Cytotoxic Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Avoiding Proteolysis during the Extraction and Purification of Active Plant Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. maxapress.com [maxapress.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Ultrasound-Assisted Extraction of Mogrosides

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to ultrasound-assisted extraction (UAE) of mogrosides from Siraitia grosvenorii (Luo Han Guo). It includes a summary of key extraction parameters, detailed experimental protocols, and a troubleshooting guide to address common issues encountered during the extraction process.

Summary of Ultrasound-Assisted Extraction Parameters for Mogrosides

The efficiency of mogroside extraction is influenced by several key parameters. The following table summarizes the ranges and optimal values for these parameters as reported in various studies.

Parameter	Range	Optimal/Reported Values	Notes
Solvent	Water, Ethanol-Water mixtures	20-70% ethanol (B145695) in water	The choice of solvent affects the extraction efficiency of different mogrosides.[1][2][3]
Solid-to-Liquid Ratio	1:8 to 1:45 (g/mL)	1:20 to 1:30 (g/mL)	A higher solvent volume can enhance diffusion but may require more energy for solvent removal.[1][2][3]
Temperature	Ambient to 80°C	50-70°C	Higher temperatures can increase solubility and diffusion rates, but excessive heat may degrade mogrosides.[1][2][3]
Extraction Time	6 to 100 minutes	20-45 minutes	Prolonged sonication can lead to the degradation of mogrosides.
Ultrasonic Power	80 to 800 W	100-300 W	Higher power can increase extraction yield, but excessive power may degrade the target compounds.[1][2]
Ultrasonic Frequency	20 to 50 kHz	20, 40, or 50 kHz	Different frequencies can have varying effects on extraction efficiency.[1][2]

Detailed Experimental Protocol

This protocol outlines a general procedure for the ultrasound-assisted extraction of mogrosides from Siraitia grosvenorii.

1. Sample Preparation:

• Drying: Fresh Luo Han Guo fruits are typically dried to prevent spoilage and degradation of active compounds.[4]

• Grinding: The dried fruits are crushed or milled into a fine powder to increase the surface area for extraction. It is important to avoid crushing the seeds, as this can introduce bitter compounds into the extract.[5]

2. Ultrasound-Assisted Extraction:

• Solvent Addition: The powdered Luo Han Guo is mixed with the chosen solvent (e.g., 50% ethanol) in a vessel at the desired solid-to-liquid ratio (e.g., 1:20 g/mL).[3]

• Sonication: The mixture is subjected to ultrasonic irradiation using an ultrasonic bath or probe system. The temperature, time, power, and frequency should be set according to the optimized parameters (refer to the table above).

• Temperature Control: A cooling water bath is recommended to maintain a constant temperature during sonication and prevent thermal degradation of the mogrosides.

3. Post-Extraction Processing:

• Filtration/Centrifugation: After extraction, the mixture is filtered or centrifuged to separate the solid plant material from the liquid extract.[5]

• Solvent Evaporation: The solvent is removed from the extract, typically using a rotary evaporator under reduced pressure, to obtain a concentrated mogroside extract.

• Purification (Optional): The crude extract can be further purified using techniques like macroporous resin chromatography to isolate and enrich specific mogrosides, such as Mogroside V.[5]

4. Analysis:

• HPLC Analysis: The concentration of mogrosides in the extract is determined using High-Performance Liquid Chromatography (HPLC).

  • Column: C18 column (e.g., 4.6 mm × 250 mm, 5 µm).[6]

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 22:78 v/v).[6]

  • Flow Rate: 1.0 mL/min.[6]

  • Detection Wavelength: 203 nm.[6][7]

  • Column Temperature: 32°C.[6]

References

• 1. maxapress.com [maxapress.com]
• 2. maxapress.com [maxapress.com]
• 3. Siraitia grosvenorii (Swingle) C. Jeffrey: Research Progress of Its Active Components, Pharmacological Effects, and Extraction Methods | MDPI [mdpi.com]
• 4. WO2015168779A1 - Methods of extraction and purification of luo han guo mogroside v, natural sweetener compositions therewith and uses of said composition - Google Patents [patents.google.com]
• 5. fda.gov [fda.gov]
• 6. mdpi.com [mdpi.com]
• 7. RP-HPLC determination of mogroside V in Fructus Momordicae | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

Comparative analysis of 11-Dehydroxyisomogroside V and mogroside V bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactive properties of two prominent mogrosides derived from Siraitia grosvenorii (monk fruit): 11-Dehydroxyisomogroside V and Mogroside V. This objective comparison is supported by available experimental data and detailed methodologies to assist in research and drug development endeavors. Due to the limited availability of direct experimental data for 11-Dehydroxyisomogroside V, this guide incorporates data for the structurally similar compound, 11-oxo-mogroside V, as a surrogate for comparative purposes. The structural differences are noted for clarity.

Introduction

Mogrosides, the primary sweetening compounds in monk fruit, have garnered significant interest for their potential therapeutic applications beyond their intense sweetness. Among them, Mogroside V is the most abundant and extensively studied. 11-Dehydroxyisomogroside V, a related cucurbitane glycoside, is less characterized. Understanding the comparative bioactivity of these compounds is crucial for identifying lead candidates for further development in various therapeutic areas, including metabolic disorders, inflammation, and oncology.

Chemical Structures

A clear understanding of the chemical structures is fundamental to interpreting the structure-activity relationships.

• Mogroside V: A cucurbitane triterpenoid (B12794562) glycoside with a hydroxyl group at the C11 position.

• 11-Dehydroxyisomogroside V: As the name suggests, this mogroside lacks the hydroxyl group at the C11 position.

• 11-oxo-mogroside V: This analogue possesses a ketone group at the C11 position instead of a hydroxyl group.

Data Presentation: Comparative Bioactivity

The following tables summarize the available quantitative data on the antioxidant, anti-diabetic, and anti-cancer activities of Mogroside V and 11-oxo-mogroside V.

Table 1: Comparative Antioxidant Activity

Bioassay	Compound	EC50 (µg/mL)	Reference
Superoxide (B77818) Radical (O₂⁻) Scavenging	Mogroside V	> 50	[1]
11-oxo-mogroside V	4.79	[1]
Hydrogen Peroxide (H₂O₂) Scavenging	Mogroside V	> 50	[1]
11-oxo-mogroside V	16.52	[1]
Hydroxyl Radical (•OH) Scavenging	Mogroside V	48.44	[1]
11-oxo-mogroside V	146.17	[1]
Inhibition of •OH-induced DNA Damage	11-oxo-mogroside V	3.09	[1]

Table 2: Comparative Anti-Diabetic Activity

Bioassay	Compound	IC50 (µM)	Cell Line/Enzyme	Reference
α-Glucosidase Inhibition	Mogroside V	46.11	α-glucosidase
Data for 11-Dehydroxyisomogroside V or 11-oxo-mogroside V is not currently available.

Table 3: Comparative Anti-Cancer Activity

Bioassay	Compound	IC50 (µM)	Cell Line	Reference
Inhibition of Cell Viability (MTT Assay)	Mogroside V	~150 (at 72h)	PANC-1	[2]
Data for 11-Dehydroxyisomogroside V or 11-oxo-mogroside V is not currently available.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Antioxidant Activity Assays

1. Chemiluminescence Assay for Reactive Oxygen Species (ROS) Scavenging

• Principle: This method measures the ability of an antioxidant to quench the light emission produced by a chemical reaction that generates ROS. The reduction in chemiluminescence intensity is proportional to the antioxidant activity.

• Protocol:

  • Prepare a reaction mixture containing a chemiluminescent probe (e.g., luminol), a catalyst (e.g., horseradish peroxidase), and a source of ROS (e.g., H₂O₂).

  • Add the test compound (Mogroside V or 11-oxo-mogroside V) at various concentrations to the reaction mixture.

  • Measure the chemiluminescence intensity using a luminometer.

  • Calculate the percentage of ROS scavenging activity and determine the EC50 value.

2. Inhibition of Hydroxyl Radical-Induced DNA Damage

• Principle: This assay assesses the protective effect of an antioxidant against DNA damage caused by hydroxyl radicals generated by the Fenton reaction.

• Protocol:

  • Prepare a reaction mixture containing plasmid DNA, FeSO₄, and H₂O₂ to generate hydroxyl radicals.

  • Add the test compound at various concentrations to the reaction mixture and incubate.

  • Analyze the integrity of the plasmid DNA using agarose (B213101) gel electrophoresis. DNA strand breaks will result in a shift in the migration pattern.

  • Quantify the intensity of the DNA bands to determine the percentage of protection and the EC50 value.

Anti-Diabetic Activity Assay

1. α-Glucosidase Inhibition Assay

• Principle: This assay measures the ability of a compound to inhibit the activity of α-glucosidase, an enzyme that breaks down carbohydrates into glucose. Inhibition of this enzyme can help to control postprandial hyperglycemia.

• Protocol:

  • Prepare a reaction mixture containing α-glucosidase enzyme and its substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG).

  • Add the test compound (Mogroside V) at various concentrations to the reaction mixture and incubate.

  • Measure the absorbance of the product, p-nitrophenol, at 405 nm.

  • Calculate the percentage of inhibition and determine the IC50 value.

Anti-Cancer Activity Assays

1. MTT Assay for Cell Viability

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism can reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product.

• Protocol:

  • Seed PANC-1 cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of Mogroside V for the desired time period (e.g., 24, 48, 72 hours).

  • Add MTT solution to each well and incubate for 4 hours.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

2. Annexin V/PI Apoptosis Assay by Flow Cytometry

• Principle: This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. Propidium (B1200493) iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

• Protocol:

  • Treat PANC-1 cells with Mogroside V for the desired time.

  • Harvest the cells and wash them with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate the cells in the dark for 15 minutes at room temperature.

  • Analyze the stained cells using a flow cytometer.

3. Cell Cycle Analysis by Flow Cytometry

• Principle: This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

• Protocol:

  • Treat PANC-1 cells with Mogroside V for the desired time.

  • Harvest the cells, wash with PBS, and fix them in cold 70% ethanol.

  • Wash the fixed cells and treat them with RNase A to remove RNA.

  • Stain the cellular DNA with propidium iodide (PI).

  • Analyze the DNA content of the cells using a flow cytometer.

Mandatory Visualization

Signaling Pathways

Caption: Signaling pathways modulated by Mogroside V.

Experimental Workflows

Caption: Experimental workflow for in vitro antioxidant assays.

Caption: Experimental workflow for in vitro anti-cancer assays.

Conclusion

This comparative guide highlights the current understanding of the bioactivities of Mogroside V and its structural analogue, 11-oxo-mogroside V. Mogroside V demonstrates a broad spectrum of pharmacological effects, including antioxidant, anti-diabetic, and anti-cancer activities, with well-documented impacts on key signaling pathways. The available data suggests that the C11 position on the mogrol (B2503665) backbone is critical for certain bioactivities. For instance, 11-oxo-mogroside V exhibits superior scavenging activity against superoxide and hydrogen peroxide radicals compared to Mogroside V, while Mogroside V is a more potent scavenger of hydroxyl radicals.

The lack of specific bioactivity data for 11-Dehydroxyisomogroside V represents a significant knowledge gap. Further research is warranted to elucidate the pharmacological profile of this specific mogroside and to conduct direct comparative studies against Mogroside V to better understand the structure-activity relationships within this class of compounds. Such studies will be invaluable for the rational design and development of novel therapeutic agents derived from monk fruit.

References

• 1. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. selleckchem.com [selleckchem.com]

Differentiating Mogroside Isomers: A Tandem Mass Spectrometry Guide

The accurate identification and quantification of mogroside isomers are critical in the quality control of natural sweeteners derived from monk fruit (Siraitia grosvenorii) and in pharmacokinetic studies. Due to their identical mass and often similar chromatographic behavior, distinguishing between isomers like Mogroside V and iso-Mogroside V presents a significant analytical challenge. Tandem mass spectrometry (MS/MS) has emerged as a powerful technique to resolve this ambiguity by exploiting differences in the fragmentation patterns of these closely related compounds.

This guide provides a comparative overview of using tandem mass spectrometry for the differentiation of key mogroside isomers, supported by experimental data and detailed protocols.

Performance Comparison of Tandem Mass Spectrometry for Mogroside Isomer Differentiation

Tandem mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), allows for the selection of a specific precursor ion (the molecular ion of the mogroside isomer) and its fragmentation through collision-induced dissociation (CID). The resulting product ions are then detected, generating a characteristic mass spectrum that serves as a structural fingerprint. The differences in the glycosidic linkages between mogroside isomers lead to distinct fragmentation pathways, enabling their differentiation.

A key study by Luo et al. (2016) established a robust HPLC-ESI-MS/MS method for the simultaneous quantification of eight major mogrosides, including the isomeric pair Mogroside V and iso-Mogroside V. The differentiation was achieved using the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Mogroside Isomer	Precursor Ion [M-H]⁻ (m/z)	Product Ion for Quantification (m/z)	Reference
Mogroside V	1285.7	1123.7	[1]
iso-Mogroside V	1285.7	961.5	[1]
Mogroside IVa	1123.6	961.5	[1]
Mogroside IV	1123.6	799.5	[1]
Siamenoside I	1123.6	961.5	[1]
Mogroside III	961.5	799.5	[1]
11-oxo-Mogroside V	1283.7	1121.6	[1]
Mogroside VI	1447.8	1285.7	[1]

Table 1: Comparison of Precursor and Product Ions for Quantification of Mogroside Isomers in Negative Ion Mode.

The data clearly shows that while Mogroside V and iso-Mogroside V share the same precursor ion mass, their most abundant and characteristic product ions differ significantly, allowing for their unambiguous differentiation and quantification.

Experimental Protocols

The following is a representative protocol for the differentiation and quantification of mogroside isomers using LC-MS/MS, based on the methodology described by Luo et al. (2016).

1. Sample Preparation (Ultrasound-Assisted Extraction)

• Weigh 0.5 g of powdered and dried monk fruit sample into a centrifuge tube.

• Add 25 mL of a methanol/water solution (80:20, v/v).

• Perform ultrasonication for 30 minutes.

• Centrifuge the mixture at 10,000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.22 µm nylon membrane before injection into the LC-MS/MS system.

2. Liquid Chromatography (LC) Conditions

• LC System: Agilent 1260 Series or equivalent.

• Column: Agilent Poroshell 120 SB C18 (2.1 mm × 100 mm, 2.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-8.0 min: 15-30% B

  • 8.0-8.5 min: 30-95% B

  • 8.5-10.0 min: 95% B

• Flow Rate: 0.25 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

3. Tandem Mass Spectrometry (MS/MS) Conditions

• Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS or equivalent.

• Ionization Source: Electrospray Ionization (ESI).

• Polarity: Negative.

• Scan Mode: Multiple Reaction Monitoring (MRM).

• Gas Temperature: 350°C.

• Gas Flow: 10 L/min.

• Nebulizer Pressure: 45 psi.

• Sheath Gas Temperature: 350°C.

• Sheath Gas Flow: 11 L/min.

• Capillary Voltage: 4000 V.

• MRM Transitions: As specified in Table 1. Optimized fragmentor voltage and collision energy should be determined for each specific instrument and mogroside standard.

Visualization of Workflows and Fragmentation Pathways

Experimental Workflow

The general workflow for the analysis of mogroside isomers involves sample preparation, chromatographic separation, and detection and differentiation by tandem mass spectrometry.

Caption: General experimental workflow for mogroside isomer analysis.

Proposed Fragmentation Pathways of Mogroside V and iso-Mogroside V

The structural difference between Mogroside V and iso-Mogroside V lies in the linkage of the terminal glucose units on the C-24 glycosidic chain. This subtle variation in structure leads to different fragmentation stabilities and pathways upon collision-induced dissociation.

In the negative ion mode, fragmentation is typically initiated by the loss of glucose units (162 Da). For Mogroside V , the primary fragmentation event observed for quantification is the loss of one glucose unit from the C-3 position, resulting in the product ion at m/z 1123.7. For iso-Mogroside V , a more facile fragmentation occurs on the C-24 chain, leading to the loss of two glucose units and generating the characteristic product ion at m/z 961.5. A study on the structural elucidation of iso-Mogroside V confirmed that the MS/MS analysis of the deprotonated molecular ion at m/z 1285.6 yields a series of fragment ions corresponding to the sequential loss of glucose units, including m/z 1123.9 ([M-H]-162)⁻ and m/z 961.8 ([M-H]-2x162)⁻.

References

• 1. researchgate.net [researchgate.net]

Cross-validation of HPLC-UV and LC-MS/MS methods for mogroside analysis

A comprehensive comparison of two prominent analytical techniques for the quantification of mogrosides, key sweetness compounds from monk fruit, reveals distinct advantages in sensitivity and specificity for LC-MS/MS, while HPLC-UV remains a viable, cost-effective alternative for certain applications. This guide provides a detailed examination of both methods, supported by experimental data, to aid researchers, scientists, and drug development professionals in selecting the optimal approach for their analytical needs.

Mogrosides, the triterpene glycosides responsible for the intense sweetness of monk fruit (Siraitia grosvenorii), are increasingly utilized as natural, non-caloric sweeteners. Accurate and reliable quantification of these compounds is crucial for quality control, formulation development, and pharmacokinetic studies. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are the two most common analytical methods employed for this purpose. This guide delves into a cross-validation of these techniques, presenting their experimental protocols and performance characteristics.

Experimental Protocols

A clear understanding of the methodologies is essential for appreciating the strengths and limitations of each technique. The following sections detail typical experimental protocols for both HPLC-UV and LC-MS/MS analysis of mogrosides.

HPLC-UV Methodology

The HPLC-UV method relies on the separation of mogrosides on a stationary phase followed by detection based on their ultraviolet absorbance. As mogrosides lack a strong chromophore, detection is typically performed at a low wavelength, around 203 nm.[1][2]

Sample Preparation: A common procedure involves ultrasound-assisted solid-liquid extraction.[3]

• Weigh 100 mg of the homogenized sample (e.g., dried monk fruit powder) into a centrifuge tube.

• Add 10 mL of 80% methanol (B129727) in water (v/v).

• Vortex for 1 minute to ensure complete wetting of the sample.

• Sonicate in an ultrasonic bath for 30 minutes at room temperature.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 mm × 250 mm, 5 µm).[4]

• Mobile Phase: A gradient or isocratic elution using a mixture of acetonitrile (B52724) and water is common.[1][2][4] For example, an isocratic mobile phase of acetonitrile and water (22:78, v/v) can be used.[4]

• Flow Rate: Typically around 1.0 mL/min.[4]

• Column Temperature: Maintained at a constant temperature, for instance, 32 °C.[4]

• Detection Wavelength: 203 nm.[1][2][4]

• Injection Volume: 10 µL.[4]

LC-MS/MS Methodology

LC-MS/MS offers significantly higher sensitivity and selectivity by coupling the separation power of HPLC with the precise detection capabilities of a tandem mass spectrometer. This method is particularly advantageous for analyzing complex matrices and quantifying low-level mogrosides.

Sample Preparation: The sample preparation protocol is generally similar to that for HPLC-UV, involving extraction with a methanol/water mixture.[3]

Chromatographic Conditions:

• Column: A C18 column is also commonly used, often with smaller particle sizes for better resolution (e.g., Agilent Poroshell 120 SB C18).[3]

• Mobile Phase: A gradient elution with acetonitrile and water, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization, is typical.[3]

• Flow Rate: Generally lower than HPLC-UV, around 0.25 mL/min.[3]

Mass Spectrometric Detection:

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is preferred as it shows higher sensitivity for mogrosides.[3][5][6]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high specificity and sensitivity, monitoring the transition of a specific precursor ion to a product ion for each mogroside.[7][8] For example, the transition for Mogroside V is m/z 1285.6 → 1123.7.[5][6]

• Collision Energy: Optimized for each mogroside to achieve efficient fragmentation.[5][6]

Performance Comparison

The choice between HPLC-UV and LC-MS/MS often comes down to the specific requirements of the analysis, including sensitivity, selectivity, and the complexity of the sample matrix. The following table summarizes key performance parameters for the two methods based on published data.

Performance Parameter	HPLC-UV	LC-MS/MS
Linearity (r²)	≥ 0.999	≥ 0.9984
Limit of Detection (LOD)	~0.75 µg/mL	9.288 - 18.159 ng/mL
Limit of Quantitation (LOQ)	~2 µg/mL	~96.0 ng/mL
Accuracy (Recovery)	85.1% - 103.6%	91.22% - 106.58%
Precision (RSD)	Intraday: < 8.68%Interday: < 5.78%	Intraday: < 3.73%Interday: < 3.91%

Data compiled from references[1][2][3][6][8]. Please note that these values are indicative and can vary depending on the specific instrumentation, methodology, and matrix.

From the data, it is evident that LC-MS/MS provides significantly lower limits of detection and quantitation, making it the superior choice for trace-level analysis.[1][8] While both methods demonstrate good linearity and accuracy, LC-MS/MS generally offers better precision with lower relative standard deviations.[1][3] The high selectivity of the MRM mode in LC-MS/MS also minimizes interference from complex sample matrices, a significant advantage over the less specific UV detection.[8]

Experimental and Logical Workflows

To visualize the analytical processes, the following diagrams, generated using the DOT language, illustrate the experimental workflows for both HPLC-UV and LC-MS/MS.

HPLC-UV Experimental Workflow for Mogroside Analysis.

References

• 1. Analysis of Mogroside V in Siraitia grosvenorii with micelle-mediated cloud-point extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of Mogroside V in Siraitia grosvenorii with micelle-mediated cloud-point extraction. | Semantic Scholar [semanticscholar.org]
• 3. ABC Herbalgram Website [herbalgram.org]
• 4. mdpi.com [mdpi.com]
• 5. applications.emro.who.int [applications.emro.who.int]
• 6. Quantitative determination of mogroside V in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CN110726787A - An LC-MS/MS negative ion mode detection method for analyzing seven kinds of Mogrosides - Google Patents [patents.google.com]

Comparative metabolic profiling of different mogrosides in vitro

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro metabolic profiles of various mogrosides, the sweetening compounds derived from monk fruit (Siraitia grosvenorii). Understanding the metabolic fate of these compounds is crucial for assessing their safety, bioavailability, and potential pharmacological activities. The information presented herein is supported by experimental data from published scientific literature.

Executive Summary

Mogrosides, a class of triterpenoid (B12794562) glycosides, are primarily metabolized by the gut microbiota. In vitro studies using human intestinal fecal homogenates consistently demonstrate that despite variations in the number and linkage of glucose units, different mogrosides share a common metabolic endpoint: the aglycone mogrol (B2503665).[1][2] The primary metabolic transformation is a stepwise deglycosylation process carried out by bacterial enzymes under anaerobic conditions.[3][4] This shared metabolic pathway suggests that the systemic biological effects of various mogrosides following oral consumption are likely attributable to mogrol and its intermediate metabolites.[3]

Comparative Metabolic Profiling

The rate and pathway of deglycosylation can vary between different mogrosides. The following tables summarize the key metabolic transformations and comparative data from in vitro studies.

Table 1: In Vitro Metabolism of Common Mogrosides by Human Intestinal Microbiota

Mogroside	Parent Compound Structure	Key Metabolic Pathway	Primary Metabolites	Terminal Metabolite	Reference
Mogroside V	Mogrol + 5 Glucose Units	Sequential Deglycosylation	Mogroside IV, Mogroside III, Mogroside IIE	Mogrol	[1][4]
Mogroside IIIe	Mogrol + 3 Glucose Units	Sequential Deglycosylation	Intermediate diglycosides and monoglycosides	Mogrol	[1]
Siamenoside I	Mogrol + 4 Glucose Units	Sequential Deglycosylation	Mogroside IIIE and other intermediates	Mogrol	[1][5]
Isomogroside V	Mogrol + 5 Glucose Units	Sequential Deglycosylation	Intermediate deglycosylated forms	Mogrol	[1]
Mogroside III	Mogrol + 3 Glucose Units	Sequential Deglycosylation	Mogroside IIA1	Mogrol	[6]

Note: The exact structures of intermediate metabolites can vary depending on the specific glycosidic linkages cleaved by the gut microbiota.

Table 2: Comparative Rate of In Vitro Metabolism

Mogroside	Incubation Time for Significant Metabolism	Observations	Reference
Mogroside V, IIIe, Siamenoside I, Isomogroside V	Metabolized to mogrol within 24 hours	At higher concentrations, there was an apparent difference in the initial rate of deglycosylation among the mogrosides.	[1]

Experimental Protocols

The following section details a typical experimental methodology for assessing the in vitro metabolism of mogrosides using human intestinal fecal homogenates.

Protocol: Anaerobic Incubation with Human Fecal Homogenates

1. Preparation of Fecal Homogenate:

• Obtain fresh fecal samples from healthy human donors who have not consumed antibiotics for at least three months.[3]

• Immediately transfer the samples to an anaerobic chamber (e.g., 85% N₂, 10% H₂, 5% CO₂).[3]

• Prepare a 10% (w/v) fecal homogenate by suspending the feces in an anaerobic phosphate-buffered saline (PBS) solution.[3]

• Centrifuge the homogenate at a low speed (e.g., 500 x g for 5 minutes) to remove large particulate matter. The resulting supernatant serves as the fecal inoculum.[3]

2. Incubation:

• In an anaerobic chamber, add the individual mogroside (dissolved in a suitable vehicle like DMSO) to the fecal inoculum at specified concentrations (e.g., two different concentrations to assess dose-dependency).[1][3]

• Include a control group containing the fecal inoculum and the vehicle but no mogroside.[3]

• Incubate the mixtures at 37°C under anaerobic conditions for a period of up to 48 hours.[1][2]

3. Sample Collection and Analysis:

• Collect aliquots from the incubation mixture at various time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).[3]

• Quench the metabolic reaction by adding a cold organic solvent, such as acetonitrile (B52724) or methanol.[3]

• Centrifuge the samples to precipitate proteins and pellet bacterial cells.[3]

• Analyze the supernatant using a validated analytical method, typically High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS), to quantify the disappearance of the parent mogroside and the appearance of its metabolites.[3][4][7]

Visualizations

Metabolic Pathway and Experimental Workflow

The following diagrams illustrate the common metabolic pathway of mogrosides and the typical experimental workflow for their in vitro analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative In vitro metabolism of purified mogrosides derived from monk fruit extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mogroside III | TargetMol [targetmol.com]
• 7. Exploring in vitro, in vivo metabolism of mogroside V and distribution of its metabolites in rats by HPLC-ESI-IT-TOF-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Extraction Techniques for Mogrosides

For Researchers, Scientists, and Drug Development Professionals

The rising demand for natural, non-caloric sweeteners has placed mogrosides, the potent sweet compounds from Monk Fruit (Siraitia grosvenorii), at the forefront of scientific and industrial research. The efficiency of extracting these triterpenoid (B12794562) glycosides from the fruit matrix is a critical factor that influences yield, purity, and ultimately, the economic viability of the final product. This guide provides an objective, data-driven comparison of prevalent mogroside extraction techniques, offering detailed experimental protocols and performance metrics to aid researchers in selecting the most suitable method for their objectives.

Performance Comparison of Mogroside Extraction Techniques

The selection of an extraction method is a trade-off between efficiency, cost, environmental impact, and the desired purity of the final mogroside extract. The following table summarizes quantitative data from various studies to facilitate a direct comparison of key performance indicators.

Extraction Technique	Solvent	Solid-to-Liquid Ratio (g/mL)	Temperature (°C)	Time	Power/Speed	Mogroside Yield (%)	Purity (%)
Hot Water Extraction	Water	1:8	Boiling	15 min	750 W (Microwave)	0.6% - 0.73%[1]	Not specified
Solvent Extraction	50% Ethanol	1:20	60	100 min	N/A	5.9%[2]	Not specified
Solvent Extraction	70% Ethanol	Not Specified	Not Specified	2h x 3 times	N/A	0.5%[1]	94.18% (Total Mogrosides)[1]
Ultrasound-Assisted	Water	1:30	50	40 min	20 kHz	3.97%[1]	91.84%[1]
Ultrasound-Assisted	60% Ethanol	1:45	55	45 min	40 kHz	2.98%[3]	Not specified
Microwave-Assisted	Water	1:30	90	15 min	750 W	9.41%[1]	Not specified
Microwave-Assisted	40% Ethanol	1:30	Not Specified	6 min	495 W	0.8%[1]	Not specified
Flash Extraction	Water	1:20	Ambient	4 min	6,000 r/min	10.06%[1]	Not specified
Flash Extraction	Water	1:20	40	7 min	6,000 r/min	6.9% - 8.77%[1][2][3][4][5]	>92%[1][2][3][4][5]

Methodology and Experimental Workflows

A comprehensive understanding of the procedural steps is essential for replicating and optimizing extraction processes. Below are detailed workflows and protocols for the compared techniques.

General Mogroside Extraction and Purification Workflow

The overall process for obtaining high-purity mogrosides involves an initial crude extraction from the fruit, followed by several purification steps. Macroporous resins are commonly employed to capture mogrosides and separate them from sugars, pigments, and other impurities.[6]

Caption: General workflow for mogroside extraction and purification.

Conventional Solvent Extraction

This traditional method involves soaking the plant material in a solvent to dissolve the target compounds.[1] It is relatively simple and scalable but can be time-consuming and may yield less extract compared to modern techniques.[1][2]

Caption: Workflow for Conventional Solvent Extraction.

Experimental Protocol (Solvent Extraction):

• Preparation: Dry Siraitia grosvenorii fruits are ground into a fine powder.

• Mixing: The powdered fruit is mixed with the chosen solvent (e.g., 50% aqueous ethanol) at a solid-to-liquid ratio of 1:20 (g/mL).[2]

• Extraction: The mixture is heated to 60°C and agitated for 100 minutes.[2]

• Separation: The mixture is filtered to separate the liquid extract from the solid fruit residue.

• Repetition: The solid residue is typically re-extracted two more times with fresh solvent to maximize yield.[2]

• Pooling: The filtrates from all extraction cycles are combined to form the crude mogroside extract, which is then ready for purification.

Ultrasound-Assisted Extraction (UAE)

UAE utilizes high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the cell walls of the plant material generates micro-jets that disrupt the cellular structure, enhancing solvent penetration and accelerating the release of intracellular compounds.[7] This method generally leads to higher yields in shorter times compared to conventional methods.[1][3]

Caption: Workflow for Ultrasound-Assisted Extraction (UAE).

Experimental Protocol (UAE):

• Preparation: Prepare powdered monk fruit as in the solvent extraction method.

• Mixing: Mix the powder with water at a solid-to-liquid ratio of 1:30 (g/mL).[1]

• Sonication: Place the slurry in an ultrasonic bath or use an ultrasonic probe. Apply ultrasound at a frequency of 20 kHz for 40 minutes while maintaining the temperature at 50°C.[1]

• Separation: After sonication, filter the mixture to separate the crude extract from the solid residue.

• Purification: The resulting crude extract is then purified.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to rapidly heat the solvent and the moisture within the plant cells. This creates a dramatic increase in internal pressure, leading to the rupture of cell walls and the rapid release of mogrosides into the solvent.[8][9] MAE is known for its high speed and efficiency, often achieving high yields in just a few minutes.[1]

Caption: Workflow for Microwave-Assisted Extraction (MAE).

Experimental Protocol (MAE):

• Preparation: Use finely ground monk fruit powder.

• Mixing: Combine the powder with water in a microwave-safe vessel at a 1:30 solid-to-liquid ratio.[1]

• Irradiation: Place the vessel in a microwave extractor and irradiate at 750 W for 15 minutes, with the temperature controlled at 90°C.[1]

• Cooling & Separation: Allow the mixture to cool before filtering it to obtain the crude liquid extract.

Flash Extraction

Flash extraction is a highly efficient method that utilizes a high-speed homogenizer to create intense mechanical shearing and cavitation forces.[3] This rapidly breaks down the plant material, allowing for a near-instantaneous extraction of target compounds. It is characterized by extremely short extraction times and high yields.[1]

Caption: Workflow for Flash Extraction.

Experimental Protocol (Flash Extraction):

• Preparation: Use powdered monk fruit.

• Mixing: Add the powder to water at a 1:20 solid-to-liquid ratio in the vessel of a high-speed flash extractor.[1][2][3][4]

• Homogenization: Operate the extractor at a rotational speed of 6,000 r/min for 4 to 7 minutes at a controlled temperature of 40°C.[1][2][3][4]

• Separation: Immediately after extraction, separate the liquid extract from the solid residue by filtration or centrifugation. The resulting extract shows high yield and purity.[2][3][4]

Conclusion

The choice of extraction technique for mogrosides is highly dependent on the specific goals of the research or production process.

• Conventional Solvent Extraction remains a viable, low-cost option for large-scale production where time is not a critical constraint, though yields may be lower.[1][2]

• Ultrasound-Assisted Extraction (UAE) offers a significant improvement in efficiency over conventional methods and is particularly useful for producing high-purity extracts.[1]

• Microwave-Assisted Extraction (MAE) provides a remarkable reduction in extraction time, making it an excellent choice for rapid, high-yield screening or production.[1]

• Flash Extraction stands out as the most efficient method, delivering the highest yields in the shortest time, making it highly suitable for industrial-scale production where high throughput and purity are paramount.[1][2][3]

Researchers and developers should consider these quantitative data and protocols as a baseline for optimization. Further refinement of parameters such as solvent composition, temperature, and time can lead to even greater improvements in mogroside extraction efficiency and purity.

References

• 1. maxapress.com [maxapress.com]
• 2. Siraitia grosvenorii (Swingle) C. Jeffrey: Research Progress of Its Active Components, Pharmacological Effects, and Extraction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of a Process for Separation of Mogroside V from Siraitia grosvenorii by Macroporous Resins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Optimization of Microwave-Assisted Green Method for Enhanced Solubilization of Water-Soluble Curcuminoids Prepared Using Steviol Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Purity Assessment of 11-Dehydroxyisomogroside V Reference Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of methodologies for assessing the purity of 11-Dehydroxyisomogroside V reference standards. The information presented is essential for ensuring the accuracy and reliability of research and development activities where this compound is utilized as a quantitative or qualitative standard. The guide includes detailed experimental protocols and illustrative data to aid in the selection and evaluation of reference materials from different sources.

11-Dehydroxyisomogroside V is a triterpenoid (B12794562) glycoside isolated from the fruit of Siraitia grosvenorii (Luo Han Guo).[1][2] As a reference standard, its purity is paramount for accurate quantification and identification in various analytical applications. This guide outlines the key analytical techniques for purity determination: High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Data on 11-Dehydroxyisomogroside V Reference Standards

The following tables summarize hypothetical purity assessment data for three different lots of 11-Dehydroxyisomogroside V reference standards. This data is illustrative and serves to demonstrate how results from various analytical techniques are presented for comparison.

Table 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Reference Standard Lot	Purity by HPLC (% Area)	Major Impurity (% Area)	Retention Time (min)
Lot A	99.85	0.08 (at RRT 1.12)	12.5
Lot B	99.52	0.25 (at RRT 0.95)	12.6
Lot C	99.91	0.05 (at RRT 1.12)	12.5

Table 2: Purity Assessment by Quantitative ¹H-NMR (qNMR)

Reference Standard Lot	Purity by qNMR (%)	Internal Standard Used
Lot A	99.7	Maleic Anhydride
Lot B	99.4	1,4-Dinitrobenzene
Lot C	99.8	Maleic Anhydride

Table 3: Impurity Profiling by LC-MS

Reference Standard Lot	Number of Impurities Detected	Comments
Lot A	2	Impurities below 0.1%
Lot B	4	One impurity at 0.25%
Lot C	1	Impurity below 0.05%

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established analytical practices for triterpenoid glycosides.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is used to determine the purity of the 11-Dehydroxyisomogroside V reference standard by separating it from any potential impurities.

Instrumentation:

• HPLC system with a UV or PDA detector.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid) is typically used.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the reference standard in methanol (B129727) to a concentration of 1 mg/mL.

Quantitative ¹H-NMR (qNMR) for Absolute Purity Determination

qNMR is a primary analytical method that provides a direct measurement of the absolute purity of the reference standard.

Instrumentation:

• NMR spectrometer (400 MHz or higher).

Experimental Parameters:

• Sample Preparation: Accurately weigh the 11-Dehydroxyisomogroside V reference standard and a certified internal standard (e.g., maleic anhydride) into an NMR tube. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• Acquisition Parameters:

  • Use a calibrated 90° pulse.

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

  • Acquire a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing:

  • Apply appropriate phasing and baseline correction.

  • Integrate the signals corresponding to the analyte and the internal standard.

  • Calculate the purity based on the integral values, the number of protons, and the weights of the analyte and internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS is a powerful technique for the detection and potential identification of impurities, even at trace levels.

Instrumentation:

• LC-MS system with an electrospray ionization (ESI) source and a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

LC Conditions:

• Same as the HPLC method described above.

MS Conditions:

• Ionization Mode: Negative ESI is often preferred for mogrosides.

• Scan Mode: Full scan for impurity detection and targeted MS/MS for structural elucidation of detected impurities.

• Mass Range: m/z 100-2000.

Visualizing the Purity Assessment Workflow

The following diagrams illustrate the logical flow of the experimental processes.

Caption: Workflow for the comprehensive purity assessment of reference standards.

References

• 1. 11-Dehydroxyisomogroside V | Terpenoids | 1628293-32-2 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]

Inter-Laboratory Perspectives on the Quantitative Analysis of Mogrosides: A Comparative Guide

A detailed comparison of analytical methodologies for the accurate quantification of mogrosides, crucial compounds in the development of natural sweeteners and therapeutic agents. This guide provides researchers, scientists, and drug development professionals with a comparative summary of quantitative methods for mogrosides, drawing upon data from various validation studies. The objective is to present a clear overview of the performance of different analytical techniques, thereby assisting in the selection and implementation of the most suitable method for their specific research or quality control needs.

Quantitative Data Summary

The following table summarizes the performance characteristics of two common analytical methods for mogroside quantification: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) and High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD). The data presented is a synthesis from multiple studies to provide a comparative perspective.

Performance Parameter	HPLC-MS/MS Method	HPLC-ELSD Method
Linearity (Correlation Coefficient, r²)	≥ 0.995[1]	Not explicitly stated in the provided results
Intra-day Precision (RSD, %)	< 3.73% to < 9.2%[1][2]	Not explicitly stated in the provided results
Inter-day Precision (RSD, %)	< 3.91% to < 10.1%[1][2]	Not explicitly stated in the provided results
Accuracy (Recovery, %)	91.22% to 106.58%[2]	Not explicitly stated in the provided results
Limit of Quantitation (LOQ)	96.0 ng/mL (for Mogroside V in plasma)[1]	Not explicitly stated in the provided results
Matrix Effect (%)	98.2% to 105.0% (for Mogroside V in plasma)[1]	Not explicitly stated in the provided results

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below. These protocols are based on established and validated methods reported in scientific literature.

1. HPLC-MS/MS Method for Simultaneous Quantification of Eight Mogrosides

This method is highly sensitive and selective for the simultaneous determination of multiple mogrosides.[2]

• Sample Preparation:

  • Obtain fruit samples of Siraitia grosvenorii (monk fruit).

  • Prepare a mixed standard solution of the eight primary mogrosides (mogroside III, mogroside IVa, mogroside IV, mogroside V, mogroside VI, iso-mogroside V, 11-oxomogroside-V, and siamenoside I) at varying concentrations to generate calibration curves.[2]

  • For sample analysis, prepare solutions of the fruit extract.

• HPLC-ESI-MS/MS Conditions:

  • Column: Specific column details were not available in the provided search results. A C18 column is commonly used.[1]

  • Mobile Phase: A gradient elution is typically used, for example, methanol (B129727) and water.[1]

  • Detection: Electrospray ionization (ESI) in negative ionization mode is employed for higher sensitivity.[2] Multiple reaction monitoring (MRM) is used for quantification, optimizing for the precursor [M-H]⁻ and fragment ions for each mogroside.[2]

2. HPLC-ELSD Method for Analysis of Mogroside V

This method provides a simpler alternative to MS detection for the quantification of the major mogroside, Mogroside V.

• Sample Preparation:

  • Prepare samples of monk fruit extract.

  • Prepare standard solutions of Mogroside V for calibration.

• HPLC-ELSD Conditions:

  • Column: Primesep AP mixed-mode stationary phase column (150 mm x 4.6 mm, 5 µm).[3]

  • Mobile Phase: A simple mobile phase of water is used.[3]

  • Detector: Evaporative Light Scattering Detector (ELSD).

Visualizations

The following diagrams illustrate the experimental workflow and a comparison of the analytical methods.

References

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. ABC Herbalgram Website [herbalgram.org]
• 3. HPLC ELSD Method for Analysis of Mogroside V on Primesep AP Column | SIELC Technologies [sielc.com]

A Comparative Analysis of the Anti-inflammatory Properties of Mogroside Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mogrosides, the primary active compounds in the fruit of Siraitia grosvenorii (monk fruit), have garnered significant scientific interest for their potent sweetening properties and diverse pharmacological activities. Among these, their anti-inflammatory effects are of particular note, offering potential therapeutic avenues for a range of inflammatory conditions. This guide provides a comparative analysis of the anti-inflammatory effects of key mogroside analogues, including Mogroside V, Mogroside IV, Mogroside IIIE, and Siamenoside I. The information presented is supported by available experimental data and detailed methodologies to aid in research and drug development.

Comparative Bioactivity Data

While direct, side-by-side comparative studies with standardized IC50 values across all mogroside analogues are limited in the current literature, this section compiles available quantitative and qualitative data to facilitate a meaningful comparison of their anti-inflammatory potential.

Mogroside Analogue	Assay	Cell Line/Model	Key Findings	IC50/EC50 Value
Mogroside V	Nitric Oxide (NO) Production	Porcine Alveolar Macrophages	Alleviated inflammatory response by significantly inhibiting NO production.[1][2]	Not Reported
Cytokine Production (TNF-α, IL-6, IL-1β, IL-18)	BV-2 Microglia	Significantly inhibited the LPS-induced production of pro-inflammatory cytokines.[3]	Not Reported
AMPK Activation	In vitro	Potent activator of AMP-activated protein kinase (AMPK).	EC50 = 20.4 µM[4]
Mogroside IIIE	Nitric Oxide (NO) Production	RAW 264.7 Macrophages	Demonstrated the strongest inhibition of nitric oxide release among several tested mogrosides.[4]	Not Reported
Cytokine Production (TNF-α, IL-1β, IL-6)	High Glucose-Induced Podocytes	Dramatically reversed the elevated levels of pro-inflammatory cytokines.	Not Reported
Mogroside IV	Anti-inflammatory Activity	General	Possesses anti-inflammatory properties.[5][6]	Not Reported
Siamenoside I	Anti-inflammatory Activity	General	Exhibits anti-inflammatory activities.[5][7]	Not Reported

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of mogroside analogues are primarily mediated through the modulation of key signaling pathways involved in the inflammatory response.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Mogroside V has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB pathway.[8] This involves preventing the degradation of the inhibitory protein IκBα, which in turn blocks the translocation of the p65 subunit of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory genes.[3] Mogroside IIIE has also been found to inhibit the TLR4/MyD88/NF-κB signaling pathway.[9]

Figure 1: Simplified NF-κB Signaling Pathway and Mogroside Inhibition.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another crucial pathway in inflammation. Mogroside V has been reported to suppress the phosphorylation of MAPKs, contributing to its anti-inflammatory action.[3]

References

• 1. A Flavonoid Glycoside Compound from Siraitia grosvenorii with Anti-Inflammatory and Hepatoprotective Effects In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mogroside V exerts anti-inflammatory effects on fine particulate matter-induced inflammation in porcine alveolar macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mogroside V Alleviates Lipopolysaccharide-Induced Neuroinflammation via Inhibition of TLR4-MyD88 and Activation of AKT/AMPK-Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Production of Siamenoside I and Mogroside IV from Siraitia grosvenorii Using Immobilized β-Glucosidase [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Edema and cell infiltration in the phorbol ester-treated mouse ear are temporally separate and can be differentially modulated by pharmacologic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the relative sweetness of 11-Dehydroxyisomogroside V and other mogrosides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the relative sweetness of various mogrosides, a class of triterpenoid (B12794562) glycosides extracted from monk fruit (Siraitia grosvenorii). While extensive data exists for prominent mogrosides like Mogroside V, information on derivatives such as 11-Dehydroxyisomogroside V is limited. This document summarizes available quantitative data, outlines experimental protocols for sweetness assessment, and illustrates the underlying sweet taste signaling pathway.

Quantitative Comparison of Mogroside Sweetness

The sweetness of mogrosides is typically expressed relative to sucrose (B13894). The following table summarizes the reported relative sweetness values for several mogrosides.

Mogroside Compound	Relative Sweetness to Sucrose	Reference(s)
Mogroside V	250–425 times	[1]
Mogroside IV	Similar to Mogroside V	[2]
Siamenoside I	Data not available
Mogroside III	Data not available
Mogroside II	Similar to sucrose	[2]
11-Dehydroxyisomogroside V	No direct experimental data found

Note on 11-Dehydroxyisomogroside V: Extensive literature searches did not yield specific quantitative data on the relative sweetness of 11-Dehydroxyisomogroside V. However, structure-activity relationship studies suggest that the oxygen function at the 11-position of the mogroside aglycone is crucial for the perception of a sweet taste.[1] The prefix "dehydroxy" in 11-Dehydroxyisomogroside V indicates the absence of a hydroxyl group at this key position. This structural modification is likely to significantly impact its interaction with sweet taste receptors, potentially leading to a substantial reduction or complete loss of sweetness. Further sensory evaluation studies are required to confirm this hypothesis.

Experimental Protocols

Sensory Evaluation of Sweetness Intensity

The relative sweetness of mogrosides is determined through sensory evaluation by trained panelists. A common methodology is the two-alternative forced-choice (2-AFC) method.[3]

Objective: To determine the concentration of a mogroside solution that is equi-sweet to a reference sucrose solution.

Materials:

• Reference sucrose solutions of varying concentrations (e.g., 2%, 5%, 10% w/v in purified water).

• Test solutions of the mogroside at various concentrations.

• Purified, tasteless water for rinsing.

• Odorless and tasteless crackers for palate cleansing.

Procedure:

• Panelist Training: A panel of 10-12 trained individuals is selected. Training involves familiarization with the sweet taste of sucrose and the specific taste profile of the mogroside being tested, including any potential off-tastes or aftertastes.

• Sample Preparation: A range of concentrations for the test mogroside is prepared based on expected sweetness.

• Testing Protocol:

  • Panelists are presented with two samples: one containing the reference sucrose solution and the other containing the test mogroside solution.

  • Panelists are instructed to taste each sample and identify which one is sweeter.

  • Between samples, panelists rinse their mouths thoroughly with purified water and may consume a plain cracker to cleanse their palate.

  • The concentration of the mogroside solution is varied until the panel cannot consistently distinguish its sweetness from the reference sucrose solution.

• Data Analysis: The concentration of the mogroside that is perceived as equally sweet to the reference sucrose solution is used to calculate the relative sweetness. For example, if a 0.02% mogroside solution is as sweet as a 5% sucrose solution, the relative sweetness is 5 / 0.02 = 250 times that of sucrose.

Analytical Quantification of Mogrosides

High-Performance Liquid Chromatography (HPLC) is the standard method for the identification and quantification of individual mogrosides in a sample.

Objective: To determine the purity and concentration of specific mogrosides in a sample.

Instrumentation:

• High-Performance Liquid Chromatograph

• C18 reverse-phase column

• UV or Evaporative Light Scattering Detector (ELSD)

Procedure:

• Standard Preparation: Prepare standard solutions of known concentrations for each mogroside to be quantified.

• Sample Preparation: Dissolve the mogroside extract in a suitable solvent, such as a methanol-water mixture, and filter the solution.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used.

  • Flow Rate: Approximately 1 mL/min.

  • Column Temperature: Maintained at a constant temperature, e.g., 30°C.

• Detection: Monitor the eluent at a specific wavelength (e.g., 203 nm) for UV detection or using an ELSD.

• Quantification: Compare the peak areas of the mogrosides in the sample to the calibration curves generated from the standard solutions to determine their concentrations.

Visualizing the Sweet Taste Signaling Pathway

The perception of sweetness is initiated by the binding of sweet compounds to specific G-protein coupled receptors on the surface of taste receptor cells.

Caption: Sweet taste signaling pathway initiated by mogroside binding.

Experimental Workflow for Sweetness Assessment

A typical workflow for assessing the sweetness of a novel mogroside involves both analytical and sensory evaluation.

Caption: Workflow for determining the relative sweetness of a mogroside.

References

• 1. researchgate.net [researchgate.net]
• 2. Bibliometric analysis on the literature of monk fruit extract and mogrosides as sweeteners - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 11-Dehydroxyisomogroside V: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount for ensuring laboratory safety and environmental protection. This document provides essential procedural guidance for the safe disposal of 11-Dehydroxyisomogroside V, a triterpenoid (B12794562) compound isolated from Momordica grosvenori.

Immediate Safety and Handling

While 11-Dehydroxyisomogroside V is not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial.[1] Before handling, ensure you are wearing appropriate personal protective equipment (PPE), including safety glasses with side shields or goggles, a lab coat, and chemical-resistant gloves.[2] Operations should be conducted in a well-ventilated area to avoid inhalation of any dust or aerosols. In case of accidental contact, wash skin with soap and water, and for eye contact, rinse cautiously with water for several minutes.[2]

Quantitative Data Summary

The following table summarizes the available physicochemical data for 11-Dehydroxyisomogroside V. It is important to note that comprehensive experimental data for this specific compound is limited.

Property	Value	Source
Molecular Formula	C₆₀H₁₀₂O₂₈	[3]
Molecular Weight	1271.44 g/mol	[3]
Appearance	Typically exists as a solid at room temperature	[3]
Purity	>98% (commercially available)
Solubility	Data not readily available. General guidance for similar mogrosides suggests warming and sonication may be required for dissolution in certain solvents.
CAS Number	1628293-32-2	[3]

Disposal Procedures

As 11-Dehydroxyisomogroside V is not categorized as hazardous waste, disposal procedures are more straightforward than for toxic or reactive chemicals. However, it is imperative to consult and comply with all local, state, and federal environmental regulations, as well as institutional policies.

Step-by-Step Disposal Guide:

• Waste Characterization: Confirm that the waste containing 11-Dehydroxyisomogroside V is not mixed with any hazardous substances. If it is, the mixture must be treated as hazardous waste.

• Solid Waste Disposal:

  • For small quantities of solid 11-Dehydroxyisomogroside V, carefully sweep or scoop the material, avoiding dust generation.

  • Place the solid waste in a clearly labeled, sealed container.

  • Dispose of the container in the regular laboratory trash, in accordance with institutional guidelines for non-hazardous chemical waste.[2][4]

• Liquid Waste Disposal:

  • If 11-Dehydroxyisomogroside V is in a non-hazardous solvent, assess the solvent's properties for drain disposal eligibility.

  • Many institutions permit the drain disposal of small quantities of water-soluble, non-toxic substances.[5]

  • If permissible, flush the solution down the sanitary sewer with copious amounts of water.[5]

  • Crucially, never dispose of solutions containing flammable or environmentally harmful solvents down the drain. [1]

• Contaminated Materials:

  • Dispose of any contaminated PPE (gloves, etc.) and disposable labware (e.g., weighing paper, pipette tips) as solid, non-hazardous waste.

Experimental Protocols

While specific experimental protocols for 11-Dehydroxyisomogroside V are not widely published, methods for the extraction and analysis of structurally similar mogrosides from Siraitia grosvenorii (monk fruit) can be adapted.

General Protocol for Mogroside Extraction and Purification:

This protocol outlines a general method for isolating mogrosides from their natural source.

• Extraction:

  • Dried and powdered monk fruit is mixed with deionized water or a low-percentage ethanol (B145695) solution (e.g., 50% ethanol).

  • The mixture is heated (e.g., at 60-80°C) for several hours with continuous stirring to extract the mogrosides.

  • The solid residue is filtered out, and the aqueous extract containing the mogrosides is collected.

• Purification using Macroporous Resin:

  • The crude extract is passed through a macroporous adsorbent resin column.

  • The column is washed with deionized water to remove sugars and other polar impurities.

  • The mogrosides are then eluted from the resin using an ethanol-water mixture (e.g., 30-70% ethanol).

  • The collected eluate is concentrated to yield a crude mogroside extract.

• Analysis:

  • The purity and composition of the mogroside fractions are analyzed using High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS).

Visual Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 11-Dehydroxyisomogroside V.

Caption: Disposal workflow for 11-Dehydroxyisomogroside V.

References

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 3. 11-Dehydroxyisomogroside V | Terpenoids | 1628293-32-2 | Invivochem [invivochem.com]
• 4. sfasu.edu [sfasu.edu]
• 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Essential Safety and Handling Guidelines for 11-Dehydroxyisomogroside V

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of 11-Dehydroxyisomogroside V. The following procedures are based on standard laboratory safety protocols for non-hazardous chemical powders.

Personal Protective Equipment (PPE)

While 11-Dehydroxyisomogroside V is not classified as a hazardous substance, adherence to good laboratory practice dictates the use of appropriate personal protective equipment to minimize exposure and prevent contamination.

PPE Item	Specification	Rationale
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact with the powder.
Eye Protection	Safety glasses with side shields or safety goggles	Protects eyes from airborne powder particles.
Body Protection	Standard laboratory coat	Prevents contamination of personal clothing.
Respiratory	Generally not required under normal use with adequate ventilation. A dust mask may be used if creating airborne dust.	Minimizes inhalation of fine particles, especially when handling larger quantities.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 11-Dehydroxyisomogroside V from receipt to use in experimental settings.

Workflow for Handling 11-Dehydroxyisomogroside V

Caption: Workflow for handling 11-Dehydroxyisomogroside V.

Experimental Protocol:

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage.

  • Store the product in a sealed container in a cool, dry place as recommended by the supplier.[1]

• Preparation of Work Area:

  • Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

  • If there is a potential for generating dust, perform weighing and handling operations in a fume hood or a ventilated enclosure.

• Weighing and Aliquoting:

  • Don the appropriate PPE as listed in the table above.

  • Use a clean spatula and weigh boat to measure the desired amount of the powder.

  • Handle the powder gently to minimize the creation of airborne dust.

  • Close the primary container tightly after use.

• Solubilization:

  • For solubilization, consult the product datasheet for appropriate solvents. Common formulations may involve solvents like PEG400 or suspension in solutions like 0.5% CMC Na.[2]

  • When dissolving, add the solvent to the powder slowly to avoid splashing.

  • If necessary, gentle warming (e.g., 37°C) or sonication can be used to aid dissolution.[1]

• Experimental Use:

  • Follow all laboratory-specific protocols for your experiment.

  • Avoid direct contact with the skin and eyes.[3]

• Decontamination and Cleanup:

  • Wipe down the work surface with a damp cloth to collect any residual powder.

  • Clean all equipment used (spatulas, weigh boats, glassware) thoroughly.

Disposal Plan

Proper disposal of 11-Dehydroxyisomogroside V and associated waste is essential to maintain a safe laboratory environment.

Disposal Decision Pathway

Caption: Disposal pathway for 11-Dehydroxyisomogroside V waste.

Disposal Procedures:

• Unused Product: Unwanted or expired 11-Dehydroxyisomogroside V should be disposed of as non-hazardous chemical waste. Follow your institution's and local regulations for chemical waste disposal.

• Contaminated Materials:

  • PPE: Disposable gloves, masks, and other lightly contaminated protective equipment can typically be disposed of in the regular laboratory trash.

  • Spills: In case of a spill, wear appropriate PPE. Cover the powder spill with a plastic sheet or tarp to minimize spreading.[4] Mechanically take up the powder and place it in a suitable, closed container for disposal.[3][4] Clean the contaminated surface thoroughly.[4]

• Empty Containers: Rinse the empty container with an appropriate solvent (e.g., water or ethanol). The rinsed container can then be disposed of in the regular laboratory recycling or trash, depending on institutional policies.

Disclaimer: This guide is intended for informational purposes only and is based on general laboratory safety principles. Always consult the specific Safety Data Sheet (SDS) for any chemical you are working with and follow all applicable institutional and local regulations. If an SDS is not available for 11-Dehydroxyisomogroside V, it is prudent to handle it with the care given to any new and uncharacterized substance.

References

• 1. biocrick.com [biocrick.com]
• 2. 11-Dehydroxyisomogroside V | Terpenoids | 1628293-32-2 | Invivochem [invivochem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]